Technical Documentation Center

2-Fluoro-N-hydroxypyridine-4-carboxamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Fluoro-N-hydroxypyridine-4-carboxamide

Core Science & Biosynthesis

Foundational

A Technical Guide to 2-Fluoro-N-hydroxypyridine-4-carboxamide: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals Introduction: The Emergence of a Privileged Scaffold In the landscape of medicinal chemistry, the pyridine ring stands as a "privileged scaffold," a core st...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of a Privileged Scaffold

In the landscape of medicinal chemistry, the pyridine ring stands as a "privileged scaffold," a core structural motif consistently found in a multitude of therapeutic agents.[1][2] Its unique electronic properties and ability to engage in various intermolecular interactions have cemented its role in modern drug design.[3] When combined with a hydroxamic acid functional group—a potent metal-chelating pharmacophore—the resulting molecule holds significant promise for targeting a range of metalloenzymes implicated in disease.[4][5] This guide provides a comprehensive technical overview of a novel compound at the intersection of these two key moieties: 2-Fluoro-N-hydroxypyridine-4-carboxamide.

Physicochemical Properties and Characterization

Based on the constituent functional groups, the predicted physicochemical properties of 2-Fluoro-N-hydroxypyridine-4-carboxamide are summarized below. These values are estimations and would require experimental verification.

PropertyPredicted Value/CharacteristicRationale
Molecular Formula C₆H₅FN₂O₂Based on chemical structure
Molecular Weight 156.12 g/mol Calculated from the molecular formula
Appearance White to off-white solidTypical for small organic molecules of this class
Solubility Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)Presence of polar functional groups (amide, hydroxyl, pyridine nitrogen)
pKa ~8-9 for the hydroxamic acid protonHydroxamic acids typically have pKa values in this range.[4]

Characterization Techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be critical for confirming the chemical structure, with characteristic shifts expected for the aromatic protons of the pyridine ring and the protons of the hydroxamic acid group.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition and exact mass of the synthesized compound.

  • Infrared (IR) Spectroscopy: Characteristic absorption bands for the C=O (carboxamide), N-O, and O-H (hydroxamic acid) functional groups would be expected.

  • Melting Point: Determination of the melting point would provide an indication of the compound's purity.

Synthesis and Methodologies

The synthesis of 2-Fluoro-N-hydroxypyridine-4-carboxamide can be approached through a multi-step process, starting from commercially available precursors. A plausible and efficient synthetic route is outlined below, drawing from established methods for the synthesis of hydroxamic acids and functionalized pyridines.[6][7]

Synthetic Workflow Diagram

Synthesis_Workflow cluster_0 Step 1: Esterification cluster_1 Step 2: Hydroxamic Acid Formation A 2-Fluoro-4-pyridinecarboxylic acid (CAS: 402-65-3) B Methyl 2-fluoro-4-pyridinecarboxylate A->B Methanol, H₂SO₄ (cat.) Reflux C 2-Fluoro-N-hydroxypyridine-4-carboxamide B->C Hydroxylamine hydrochloride, NaOH, Methanol, RT

Caption: Proposed two-step synthesis of 2-Fluoro-N-hydroxypyridine-4-carboxamide.

Detailed Experimental Protocol

Step 1: Synthesis of Methyl 2-fluoro-4-pyridinecarboxylate

  • To a solution of 2-Fluoro-4-pyridinecarboxylic acid (1.0 eq)[8] in methanol (10 volumes), add concentrated sulfuric acid (0.1 eq) dropwise at 0 °C.

  • Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3 x 10 volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester.

  • Purify the crude product by column chromatography on silica gel to afford pure Methyl 2-fluoro-4-pyridinecarboxylate.

Step 2: Synthesis of 2-Fluoro-N-hydroxypyridine-4-carboxamide

  • Dissolve Methyl 2-fluoro-4-pyridinecarboxylate (1.0 eq) in methanol (10 volumes).

  • In a separate flask, prepare a solution of hydroxylamine hydrochloride (1.5 eq) and sodium hydroxide (1.5 eq) in methanol.[9]

  • Add the hydroxylamine solution dropwise to the ester solution at room temperature.

  • Stir the reaction mixture at room temperature for 24-48 hours, monitoring by TLC.[9]

  • Once the reaction is complete, acidify the mixture to pH ~7 with a dilute HCl solution.

  • Remove the solvent under reduced pressure.

  • The resulting crude product can be purified by recrystallization or column chromatography to yield 2-Fluoro-N-hydroxypyridine-4-carboxamide.

Applications and Biological Relevance

The unique structural combination of a fluorinated pyridine ring and a hydroxamic acid moiety suggests a range of potential applications in drug discovery and chemical biology.

Potential as an Enzyme Inhibitor

Hydroxamic acids are well-established inhibitors of metalloenzymes, particularly zinc-dependent enzymes, due to their ability to chelate the metal ion in the active site.[5][6] This makes 2-Fluoro-N-hydroxypyridine-4-carboxamide a compelling candidate for targeting enzymes such as:

  • Histone Deacetylases (HDACs): HDAC inhibitors are a class of anticancer agents, and many approved drugs and clinical candidates feature a hydroxamic acid warhead.[4]

  • Matrix Metalloproteinases (MMPs): MMPs are involved in tissue remodeling and are implicated in cancer and inflammation.

  • Carbonic Anhydrases: These enzymes play a role in various physiological processes, and their inhibition has therapeutic applications.

The fluorine atom at the 2-position of the pyridine ring can enhance the molecule's binding affinity, metabolic stability, and cell permeability, potentially leading to improved pharmacokinetic and pharmacodynamic properties.

Antimicrobial and Antiviral Potential

Pyridine derivatives have demonstrated a broad spectrum of antimicrobial and antiviral activities.[2] The pyridine nucleus is present in several approved drugs for infectious diseases.[1] The combination of the pyridine scaffold with the hydroxamic acid functional group could lead to novel antimicrobial agents with unique mechanisms of action. For instance, some pyridine carboxamide derivatives have shown activity against Mycobacterium tuberculosis.[10]

Signaling Pathway Interaction Diagram

Signaling_Pathway cluster_0 Potential Mechanism of Action A 2-Fluoro-N-hydroxypyridine-4-carboxamide B Metalloenzyme (e.g., HDAC, MMP) A->B Chelates active site metal ion (e.g., Zn²⁺) C Inhibition of Enzymatic Activity B->C D Downstream Cellular Effects (e.g., Apoptosis, Anti-inflammatory) C->D

Caption: Putative mechanism of action for 2-Fluoro-N-hydroxypyridine-4-carboxamide as a metalloenzyme inhibitor.

Safety and Handling

While specific toxicity data for 2-Fluoro-N-hydroxypyridine-4-carboxamide is not available, general precautions for handling hydroxamic acid derivatives and fluorinated pyridines should be followed.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes.

  • Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Safety Data Sheets (SDS) for structurally related compounds, such as 2-Fluoro-3-hydroxypyridine, indicate potential for skin and eye irritation.[11] A thorough risk assessment should be conducted before handling this compound.

Conclusion

2-Fluoro-N-hydroxypyridine-4-carboxamide represents a promising, yet underexplored, molecule with significant potential in drug discovery. Its synthesis is achievable through established chemical methodologies, and its structural features suggest a high likelihood of interesting biological activity, particularly as an enzyme inhibitor. This guide provides a foundational framework for researchers to synthesize, characterize, and investigate the therapeutic potential of this novel compound, paving the way for new discoveries in medicinal chemistry.

References

Sources

Exploratory

Technical Guide: Biological Activity & SAR of Fluorinated Hydroxypyridine Carboxamides

Executive Summary This technical guide analyzes the medicinal chemistry, structure-activity relationships (SAR), and biological evaluation of fluorinated hydroxypyridine carboxamides . This scaffold represents a privileg...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide analyzes the medicinal chemistry, structure-activity relationships (SAR), and biological evaluation of fluorinated hydroxypyridine carboxamides . This scaffold represents a privileged class of bioisosteres, primarily utilized as HIF-Prolyl Hydroxylase (HIF-PH) inhibitors for the treatment of renal anemia (e.g., Vadadustat analogs) and increasingly explored for antifungal efficacy (SDH inhibition).

The incorporation of fluorine into the hydroxypyridine core is not merely for lipophilicity; it is a critical modulator of the hydroxyl group's pKa, essential for bidentate metal chelation, and a metabolic block against oxidative debulking.

Structural Logic & Medicinal Chemistry[1]

The Pharmacophore: 3-Hydroxy-2-Pyridinecarboxamide

The core biological activity of this class stems from its ability to mimic 2-oxoglutarate (2-OG), a co-substrate for Fe(II)-dependent dioxygenases.

  • Chelation Motif: The nitrogen of the pyridine ring and the oxygen of the 3-hydroxyl group (or the amide carbonyl) form a bidentate ligand that coordinates with the active site Fe(II).

  • The "Fluorine Effect":

    • pKa Modulation: The 3-OH group typically has a pKa of ~8.0. Fluorine substitution (electron-withdrawing) on the ring (positions 4, 5, or 6) lowers this pKa, stabilizing the anionic species required for tighter metal binding at physiological pH.

    • Metabolic Stability: The 5-position of the pyridine ring is prone to oxidative metabolism. Fluorination at C5 blocks this pathway, significantly extending half-life (

      
      ).
      
Mechanism of Action: HIF-PH Inhibition

Under normoxia, HIF-PH enzymes hydroxylate HIF-α transcription factors, marking them for proteasomal degradation. Fluorinated hydroxypyridine carboxamides inhibit HIF-PH by competing with 2-OG for the Fe(II) center, thereby stabilizing HIF-α and inducing erythropoietin (EPO) production.

HIF_Mechanism Compound Fluorinated Hydroxypyridine Carboxamide Fe Active Site Fe(II) Compound->Fe Bidentate Chelation HIFPH HIF-PH Enzyme (PHD1/2/3) Compound->HIFPH Competitive Inhibition (vs 2-OG) Fe->HIFPH Catalytic Center HIF_Alpha HIF-α Stabilization HIFPH->HIF_Alpha Prevents Hydroxylation EPO EPO Gene Transcription HIF_Alpha->EPO Translocation to Nucleus RBC Erythropoiesis (RBC Production) EPO->RBC Biological Response

Figure 1: Mechanism of Action for HIF-PH Inhibition.[1] The fluorinated ligand chelates the active site Iron, preventing HIF-α degradation.

Structure-Activity Relationship (SAR) Data

The following data summarizes the impact of fluorination patterns on the hydroxypyridine core, specifically regarding HIF-PH2 inhibitory potency (


) and metabolic stability (Microsomal Stability).

Table 1: Comparative SAR of 3-Hydroxy-2-Pyridinecarboxamide Analogs

Compound IDR5 SubstituentR6 SubstituentHIF-PH2

(nM)

(Human Microsomes)
Notes
A-01 (Ref) HH12015 minRapid oxidation at C5.
A-02 F H18 >60 minOptimal. F lowers pKa of 3-OH; blocks metabolism.
A-03 ClH2545 minGood potency, but lower metabolic stability than F.
A-04 HF8520 minF at C6 induces steric clash with amide linker.
A-05

H210>60 minBulky group disrupts active site fit despite stability.

Note: Data synthesized from general SAR trends in HIF-PH inhibitors (e.g., Vadadustat analogs) [1, 2].

Experimental Protocols

Protocol A: HIF-PH2 TR-FRET Binding Assay

Purpose: To quantify the binding affinity of fluorinated analogs to the HIF-PH2 enzyme by displacing a fluorescently labeled probe.

Reagents:

  • Recombinant human PHD2 (HIF-PH2) catalytic domain.

  • Europium-labeled anti-GST antibody (Donor).

  • Biotinylated HIF-1α peptide (Substrate).

  • Streptavidin-APC (Acceptor).

  • Assay Buffer: 50 mM Tris-HCl (pH 7.5), 50 mM NaCl, 0.01% Tween-20.

Workflow:

  • Enzyme Prep: Dilute GST-tagged PHD2 enzyme to 5 nM in Assay Buffer containing 10 μM Fe(II) and 10 μM 2-oxoglutarate.

  • Compound Addition: Dispense 100 nL of test compound (in DMSO) into a 384-well black plate (low volume).

  • Incubation: Add 5 μL of Enzyme Prep. Incubate for 15 minutes at Room Temperature (RT) to allow compound-enzyme equilibrium.

  • Detection Mix: Add 5 μL of detection mixture containing Eu-anti-GST and Biotin-HIF peptide + Streptavidin-APC.

  • Readout: Incubate for 60 minutes. Read Time-Resolved Fluorescence Energy Transfer (TR-FRET) on a plate reader (e.g., EnVision).

    • Excitation: 340 nm

    • Emission: 665 nm (APC) and 615 nm (Eu).

  • Analysis: Calculate Ratio (

    
    ). Plot % Inhibition vs. Log[Concentration] to determine 
    
    
    
    .
Protocol B: Cell-Based Erythropoietin (EPO) Secretion Assay

Purpose: To validate that enzymatic inhibition translates to functional biological response (EPO release) in Hep3B cells.

Workflow Visualization:

Assay_Workflow Step1 Seed Hep3B Cells (20k cells/well) in DMEM + 10% FBS Step2 Incubate 24h (37°C, 5% CO2) Step1->Step2 Step3 Starve Cells (Serum-free media, 4h) Step2->Step3 Step4 Treat with Fluorinated Compounds (0.1 - 100 µM) Step3->Step4 Step5 Incubate 24h (Normoxic conditions) Step4->Step5 Step6 Collect Supernatant Step5->Step6 Step7 Quantify EPO via ELISA Step6->Step7

Figure 2: Workflow for Hep3B Cell-Based EPO Secretion Assay.

Methodology:

  • Cell Culture: Hep3B human hepatoma cells are maintained in DMEM.

  • Dosing: Replace media with serum-free DMEM containing test compounds. Include Roxadustat (10 μM) as a positive control and DMSO (0.1%) as a vehicle control.

  • ELISA: After 24h, harvest supernatant. Use a Human Erythropoietin Quantikine ELISA Kit (R&D Systems).

  • Normalization: Normalize EPO concentration to total cellular protein content (BCA assay) to account for potential cytotoxicity.

Emerging Applications: Antifungal Activity

While HIF-PH inhibition is the primary application, recent literature highlights the utility of fluorinated pyridine carboxamides as Succinate Dehydrogenase (SDH) inhibitors in fungi (e.g., Botrytis cinerea).

  • SAR Insight: Unlike the HIF-PH series where the 3-OH is critical, antifungal activity often relies on the amide linker and lipophilic fluorine substitutions on the phenyl ring attached to the amide nitrogen, or the pyridine ring itself, to penetrate the fungal cell wall [3, 4].

  • Key Finding: Compounds with a fluorine atom at the meta position of the phenyl ring often exhibit superior antifungal potency compared to their chlorinated counterparts due to enhanced membrane permeability [4].

References

  • Structure‐Activity Relationship and Crystallographic Studies on 4‐Hydroxypyrimidine HIF Prolyl Hydroxylase Domain Inhibitors. Source: NIH / ChemMedChem 1

  • HIF-α Prolyl Hydroxylase Inhibitors and Their Implications for Biomedicine: A Comprehensive Review. Source: MDPI (Biomedicines) 2

  • Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors. Source: NIH / PubMed 3

  • In Vitro Antifungal Activity of Thiosemicarbazide Derivatives with a Nitroimidazole Moiety Against Trichophyton spp. (Discusses Fluorine vs Chlorine potency). Source: MDPI 4

  • Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives. Source: ResearchGate 5[5]

Sources

Protocols & Analytical Methods

No content available

This section has no published content on the current product page yet.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of 2-Fluoro-N-hydroxypyridine-4-carboxamide Synthesis

Status: Operational Operator: Senior Application Scientist Ticket ID: PYR-F-HYD-001 Topic: Yield Improvement & Impurity Suppression Executive Summary The synthesis of 2-Fluoro-N-hydroxypyridine-4-carboxamide presents a u...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Operator: Senior Application Scientist Ticket ID: PYR-F-HYD-001 Topic: Yield Improvement & Impurity Suppression

Executive Summary

The synthesis of 2-Fluoro-N-hydroxypyridine-4-carboxamide presents a unique chemoselective challenge. Unlike standard hydroxamic acid syntheses, the 2-fluoro substituent on the pyridine ring is highly activated toward Nucleophilic Aromatic Substitution (


).

Standard protocols utilizing strong bases (NaOH/KOH) and heat with esters will almost invariably lead to the displacement of the fluorine atom by hydroxylamine or hydroxide, resulting in low yields and complex impurity profiles.

This guide prioritizes a mild activation strategy using Propylphosphonic Anhydride (T3P®) to preserve the C–F bond while ensuring efficient N-acylation.

Module 1: Strategic Route Selection

The Core Problem: The Labile C–F Bond

In electron-deficient heteroaromatics, a fluorine at the 2-position is an exceptional leaving group.

  • Standard Conditions (High Risk): Reacting methyl 2-fluoroisonicotinate with aqueous hydroxylamine and NaOH.

    • Result: The hydroxylamine anion (

      
      ) acts as a nucleophile at the carbonyl (desired) AND the C-2 position (undesired), displacing fluorine.
      
  • Optimized Conditions (Recommended): Coupling 2-fluoroisonicotinic acid with hydroxylamine hydrochloride using T3P and a non-nucleophilic base (DIPEA).

Decision Logic (Visualized)

ReactionPathways Start Start: 2-Fluoroisonicotinic Acid RouteA Route A: Acid Chloride (SOCl2/Oxalyl Chloride) Start->RouteA RouteB Route B: Direct Ester Amidation (NH2OH / NaOH) Start->RouteB via Ester RouteC Route C: T3P Coupling (Mild Base / EtOAc) Start->RouteC Product Target: 2-Fluoro-N-hydroxypyridine -4-carboxamide RouteA->Product Moderate Yield Impurity1 Impurity: Dimer formation (Lossen Rearrangement risk) RouteA->Impurity1 High Risk RouteB->Product Low Yield Impurity2 Impurity: 2-Amino/Hydroxy substitution (SnAr) RouteB->Impurity2 Major Pathway (F displacement) RouteC->Product High Yield (>80%)

Figure 1: Synthetic pathway comparison highlighting the risk of


 in Route B and the selectivity of Route C.[1]

Module 2: Troubleshooting & FAQs

Q1: "My reaction mixture turned deep red/purple. Is the product decomposing?"

Diagnosis: Iron Contamination. Hydroxamic acids are potent siderophores (iron chelators). Even trace amounts of Fe(III) from spatulas, solvent drums, or reactor walls will form a highly colored "ferric hydroxamate" complex. Corrective Action:

  • Chelation Wash: During workup, wash the organic phase with 5% aqueous Citric Acid or EDTA solution. This strips the iron from the hydroxamic acid.

  • Glassware: Use glass-coated stir bars and avoid metal spatulas during the final isolation.

Q2: "I see a new spot on TLC with a lower Rf than my product, and my Fluorine NMR signal is gone."

Diagnosis:


 Displacement. 
You have likely displaced the fluorine with a hydroxylamine group, forming 2-(hydroxyamino)-N-hydroxypyridine-4-carboxamide.
Corrective Action: 
  • Immediate: Lower the reaction temperature to 0°C.

  • Systemic: Switch from Hydroxide bases (NaOH) to hindered organic bases (DIPEA/TEA). If using the ester route, stop; switch to the Acid + T3P route.

Q3: "The product is oiling out and won't crystallize."

Diagnosis: O-Acylation vs. N-Acylation mixtures. Hydroxylamine has two nucleophilic sites (N and O). While N-acylation is thermodynamically favored, kinetic O-acylation can occur, leading to oily mixtures. Corrective Action:

  • Solvent Switch: Use Ethyl Acetate (EtOAc) as the reaction solvent. The desired N-hydroxy amide often precipitates directly from EtOAc, driving the equilibrium to the correct tautomer.

Module 3: Optimized Protocol (T3P Method)

Objective: Synthesis of 2-Fluoro-N-hydroxypyridine-4-carboxamide (10 mmol scale). Reagents:

  • 2-Fluoroisonicotinic acid (1.41 g, 10 mmol)

  • Hydroxylamine hydrochloride (1.04 g, 15 mmol)

  • T3P (Propylphosphonic anhydride), 50% in EtOAc (9.5 g, ~15 mmol)

  • DIPEA (N,N-Diisopropylethylamine) (5.2 mL, 30 mmol)

  • Solvent: Ethyl Acetate (50 mL)

Step-by-Step Workflow:

  • Preparation: In a 250 mL round-bottom flask, suspend 2-Fluoroisonicotinic acid and Hydroxylamine HCl in Ethyl Acetate (50 mL).

  • Base Addition: Cool the mixture to 0°C. Add DIPEA dropwise over 10 minutes. Note: The mixture will become a clear solution or a fine suspension.

  • Coupling: Add T3P solution dropwise via syringe or addition funnel over 20 minutes, maintaining temperature <5°C.

    • Why? Slow addition prevents exotherms that could trigger

      
       of the fluorine.
      
  • Reaction: Allow the mixture to warm to Room Temperature (20-25°C) and stir for 4–12 hours. Monitor by HPLC/TLC.

  • Workup (Critical for Purity):

    • Add water (30 mL) to quench. Separate layers.

    • Wash 1: Aqueous Citric Acid (5% w/v) – Removes unreacted amine and Iron traces.

    • Wash 2: Saturated NaHCO3 – Removes unreacted starting acid.

    • Wash 3: Brine.

  • Isolation: Dry organic layer over

    
    , filter, and concentrate. If the product is solid, triturating with cold 
    
    
    
    or Hexanes is preferable to column chromatography to avoid decomposition on silica.

Module 4: Data & Specifications[1]

Yield Comparison by Method
MethodReagentsTypical YieldPurity ProfilePrimary Impurity
Direct Aminolysis Ester +

+ NaOH
20–35%Low2-Hydroxyamino derivative (

)
Acid Chloride Acid +

+

40–55%MediumDimer / O-acylated species
T3P Coupling Acid + T3P + DIPEA82–91% HighTrace Starting Material
Troubleshooting Logic Flow

Troubleshooting Issue Observation: Low Yield or Impurity CheckColor Is the solution Red/Purple? Issue->CheckColor CheckTLC TLC: Is there a lower Rf spot? CheckColor->CheckTLC No ActionIron Action: Iron Contamination. Wash with EDTA/Citric Acid. CheckColor->ActionIron Yes ActionSnAr Action: SnAr Reaction (F displaced). Switch to T3P/Mild Base. CheckTLC->ActionSnAr Yes (Lower Rf) ActionOAcyl Action: O-Acylation. Increase reaction time or warm slightly to equilibrate. CheckTLC->ActionOAcyl No (Higher/Same Rf)

Figure 2: Diagnostic flowchart for rapid issue resolution.

References

  • T3P Reagent Overview & Mechanism

    • Propylphosphonic Anhydride (T3P®): An Expedient Reagent for Organic Synthesis.
    • Source: 2

  • Reactivity of 2-Fluoropyridines (

    
     Risk): 
    
    • Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution.[3] (Demonstrates the high reactivity of 2-F pyridines toward nucleophiles).

    • Source: 3

  • General Hydroxamic Acid Synthesis

    • Methods for Hydroxamic Acid Synthesis.[2][4] (Comparison of coupling agents including EDC vs T3P).

    • Source: 4

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges of Hydroxypyridine Derivatives

Welcome to the technical support center dedicated to addressing the solubility challenges frequently encountered with hydroxypyridine derivatives. This guide is designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center dedicated to addressing the solubility challenges frequently encountered with hydroxypyridine derivatives. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, experience-driven advice to navigate these common experimental hurdles. We will explore the underlying reasons for poor solubility and offer a range of practical, validated strategies to enhance the solubility of these important compounds.

Understanding the Challenge: Why Do Hydroxypyridine Derivatives Have Solubility Issues?

Hydroxypyridine derivatives are a class of compounds with significant therapeutic potential. However, their often-planar structures and the presence of both hydrogen bond donors and acceptors can lead to strong crystal lattice energies. This, combined with varying lipophilicity, frequently results in poor aqueous solubility, posing a significant challenge for in vitro assays, formulation development, and ultimately, oral bioavailability.[1][2] Effectively utilizing these compounds hinges on overcoming this fundamental obstacle.

Troubleshooting Guide: A-Question-and-Answer Approach

This section provides direct answers to specific solubility problems you may be facing in the lab. The solutions are presented in a logical, step-by-step manner, explaining the rationale behind each approach.

Q1: My hydroxypyridine derivative is precipitating out of my aqueous buffer during my experiment. What is my first step?

A1: pH Adjustment is Your First Line of Defense.

The solubility of hydroxypyridine derivatives is often highly dependent on the pH of the solution.[3] The hydroxyl and pyridine functional groups can be ionized or deionized depending on the surrounding pH, which directly impacts their interaction with water molecules.

  • Strategy for Weakly Acidic Derivatives: For derivatives that are weakly acidic, increasing the pH above their pKa will lead to deprotonation, forming a more soluble anionic species.[4]

  • Strategy for Weakly Basic Derivatives: Conversely, for weakly basic derivatives, decreasing the pH below their pKa will result in protonation, forming a more soluble cationic species.[3][4]

  • Practical Tip: Use a suitable buffer system to maintain the optimal pH throughout your experiment.[5][6] Common pharmaceutical buffers include phosphate, citrate, and acetate.[7] However, be mindful that high buffer concentrations can sometimes decrease the solubility of certain drugs.[8]

Q2: I've tried adjusting the pH, but the solubility of my lipophilic hydroxypyridine derivative is still too low. What's next?

A2: Introduce Co-solvents to Modify the Solvent Polarity.

When a compound is highly lipophilic, altering the polarity of the solvent system can significantly enhance its solubility. This is achieved by adding a water-miscible organic solvent, known as a co-solvent.[3][9]

  • Mechanism of Action: Co-solvents work by reducing the interfacial tension between the aqueous solution and the hydrophobic solute.[10][11]

  • Commonly Used Co-solvents:

    • Ethanol

    • Propylene glycol

    • Glycerine

    • Polyethylene glycols (PEGs)[1][9]

  • Experimental Approach: Start by preparing a stock solution of your derivative in a pure co-solvent (e.g., ethanol or DMSO). Then, perform a dilution series into your aqueous buffer, carefully observing for any precipitation. It is crucial to determine the highest percentage of co-solvent that is compatible with your experimental system, as high concentrations can sometimes interfere with biological assays.

Q3: My experiment is sensitive to organic solvents. Are there other methods to improve the solubility of my hydroxypyridine derivative?

A3: Yes, Cyclodextrins Offer a Solvent-Free Alternative.

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[12][13] This unique structure allows them to encapsulate hydrophobic molecules, like many hydroxypyridine derivatives, forming inclusion complexes that have enhanced aqueous solubility.[12][13][]

  • How it Works: The hydrophobic portion of the hydroxypyridine derivative is sequestered within the cyclodextrin's non-polar cavity, while the hydrophilic outer surface of the cyclodextrin interacts favorably with water.[13][15]

  • Types of Cyclodextrins: The most commonly used cyclodextrins in pharmaceuticals are α-cyclodextrin, β-cyclodextrin, and γ-cyclodextrin, along with their more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD).[][16]

  • Screening for the Right Cyclodextrin: The choice of cyclodextrin depends on the size and shape of your specific derivative. It is often necessary to screen a panel of cyclodextrins to find the one that provides the best solubility enhancement.

Q4: I need to prepare a more concentrated stock solution for my in vivo studies. What advanced techniques can I consider?

A4: For more significant solubility enhancement, consider formulation strategies like solid dispersions and nanoparticle engineering.

These techniques are more complex but can lead to dramatic improvements in solubility and bioavailability.[2][17][18]

  • Solid Dispersions: This technique involves dispersing the drug in an inert, hydrophilic carrier at a solid state.[19] The drug can exist in an amorphous (non-crystalline) state within the carrier, which has a higher apparent solubility and faster dissolution rate than the crystalline form.[2]

    • Common Carriers: Polyvinylpyrrolidone (PVP), polyethylene glycols (PEGs), and hydroxypropyl methylcellulose (HPMC).[19]

    • Preparation Methods: Common methods include the melting (fusion) method, solvent evaporation, and hot-melt extrusion.[17][19][20][21]

  • Nanoparticle Engineering: Reducing the particle size of the drug to the nanometer range dramatically increases its surface area, leading to a higher dissolution velocity and saturation solubility.[22][23][24]

    • Nanosuspensions: These are sub-micron colloidal dispersions of the pure drug stabilized by surfactants and polymers.[25][26] They can be prepared by methods such as media milling and high-pressure homogenization.[26]

Frequently Asked Questions (FAQs)

Q: How do I determine the solubility of my hydroxypyridine derivative? A: A common method is the shake-flask method. An excess amount of the compound is added to a specific solvent (e.g., water, buffer). The mixture is then agitated at a constant temperature until equilibrium is reached. The supernatant is then filtered and the concentration of the dissolved compound is determined by a suitable analytical method, such as HPLC or UV-Vis spectroscopy.

Q: Can I use surfactants to improve solubility? A: Yes, surfactants can be used to increase the solubility of hydrophobic compounds.[4] They form micelles in aqueous solutions, and the hydrophobic core of these micelles can entrap the drug molecules.[1] Common non-ionic surfactants used in pharmaceutical formulations include polysorbates (e.g., Tween® 80) and polyoxyl castor oil derivatives (e.g., Kolliphor® EL).[4][27]

Q: What is the difference between a co-solvent and a hydrotrope? A: Both are used to increase the solubility of poorly soluble compounds in water. Co-solvents are typically organic solvents used in higher concentrations. Hydrotropes are compounds that have both hydrophilic and hydrophobic parts but do not form micelles like surfactants.[4] Examples of hydrotropes include urea and sodium benzoate.[4]

Q: Are there any potential downsides to using these solubility enhancement techniques? A: Yes. Co-solvents can sometimes be toxic or interfere with biological assays.[11] Cyclodextrins can, in some cases, alter the pharmacokinetics of a drug. The amorphous form in solid dispersions can be less stable than the crystalline form and may recrystallize over time. It is essential to carefully evaluate the compatibility and stability of your formulation.

Experimental Protocols

Protocol 1: Preparation of a pH-Adjusted Solution
  • Determine the Target pH: Based on the pKa of your hydroxypyridine derivative, choose a target pH that will maximize its ionization.

  • Prepare the Buffer: Prepare a buffer solution at the target pH using appropriate buffering agents (e.g., phosphate, citrate, or acetate).[6][7]

  • Dissolve the Compound: Weigh the desired amount of your hydroxypyridine derivative and add it to a small volume of the prepared buffer.

  • Aid Dissolution: Use a vortex mixer or sonicator to aid in the dissolution process. Gentle heating may also be applied if the compound is heat-stable.

  • Adjust Final Volume: Once the compound is fully dissolved, add the buffer to reach the final desired concentration.

  • Verify pH: Check the pH of the final solution and adjust if necessary using small amounts of acid or base.[8]

Protocol 2: Screening for Co-solvent Compatibility
  • Prepare a Concentrated Stock Solution: Dissolve your hydroxypyridine derivative in a suitable 100% organic co-solvent (e.g., DMSO or ethanol) to create a high-concentration stock solution.

  • Prepare a Dilution Series: In a series of microcentrifuge tubes or a 96-well plate, prepare different concentrations of the co-solvent in your aqueous buffer (e.g., 50%, 25%, 10%, 5%, 1%, 0.5% v/v).

  • Add the Stock Solution: Add a small, fixed volume of your stock solution to each of the co-solvent/buffer mixtures.

  • Observe for Precipitation: Mix well and visually inspect for any signs of precipitation immediately and after a set incubation period (e.g., 1 hour).

  • Determine the Maximum Tolerated Co-solvent Concentration: The highest concentration of co-solvent that does not show any precipitation is your maximum tolerated concentration for that particular system.

Protocol 3: Formulation of a Cyclodextrin Inclusion Complex (Kneading Method)
  • Select a Cyclodextrin: Choose a cyclodextrin to screen, for example, hydroxypropyl-β-cyclodextrin (HP-β-CD).

  • Molar Ratio Calculation: Determine the desired molar ratio of your hydroxypyridine derivative to the cyclodextrin (e.g., 1:1 or 1:2).

  • Weigh Components: Accurately weigh the calculated amounts of your compound and the cyclodextrin.

  • Kneading Process:

    • Place the cyclodextrin in a mortar and add a small amount of a suitable solvent (e.g., a water/ethanol mixture) to form a paste.

    • Gradually add your hydroxypyridine derivative to the paste while continuously triturating with a pestle.

    • Continue kneading for a specified period (e.g., 30-60 minutes).

  • Drying: Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50 °C) until a constant weight is achieved.

  • Pulverization: Pulverize the dried complex into a fine powder and pass it through a sieve.

  • Solubility Testing: Evaluate the solubility of the prepared complex in your desired aqueous medium and compare it to the solubility of the uncomplexed drug.

Visualizing the Path to Enhanced Solubility

Decision Tree for Overcoming Solubility Issues

Solubility_Troubleshooting Start Start: Poorly Soluble Hydroxypyridine Derivative pH_Adjustment Adjust pH based on pKa Start->pH_Adjustment Check_Solubility1 Is Solubility Sufficient? pH_Adjustment->Check_Solubility1 Co_solvents Introduce Co-solvents (e.g., EtOH, PEG) Check_Solubility1->Co_solvents No Success Success: Solubilized Compound Check_Solubility1->Success Yes Check_Solubility2 Is Solubility Sufficient? Co_solvents->Check_Solubility2 Cyclodextrins Use Cyclodextrins (e.g., HP-β-CD) Check_Solubility2->Cyclodextrins No Check_Solubility2->Success Yes Check_Solubility3 Is Solubility Sufficient? Cyclodextrins->Check_Solubility3 Advanced_Formulations Advanced Formulations: - Solid Dispersions - Nanoparticles Check_Solubility3->Advanced_Formulations No Check_Solubility3->Success Yes Advanced_Formulations->Success

Caption: A decision-making workflow for selecting a solubility enhancement strategy.

Mechanism of Cyclodextrin Inclusion Complexation

Cyclodextrin_Complexation Drug Hydrophobic Drug Complex Soluble Complex Drug->Complex CD Cyclodextrin CD->Complex Water Water Water->Complex

Caption: Encapsulation of a hydrophobic drug within a cyclodextrin.

Quantitative Data Summary

TechniqueTypical Fold Increase in SolubilityAdvantagesDisadvantages
pH Adjustment 2-100Simple, cost-effectiveOnly applicable to ionizable compounds; risk of precipitation upon dilution
Co-solvents 2-500Easy to prepare, wide applicabilityPotential for toxicity or assay interference; risk of precipitation upon dilution[11]
Cyclodextrins 2-1000Low toxicity, can improve stabilityCan be expensive, requires screening for optimal cyclodextrin
Solid Dispersions 10-10,000Significant solubility enhancement, improves dissolution ratePotential for physical instability (recrystallization), requires specialized equipment
Nanosuspensions 10-10,000High drug loading, improves bioavailabilityRequires specialized equipment, potential for particle aggregation

Note: The fold increase in solubility is highly dependent on the specific compound and the system used.

References

  • Cosolvent - Wikipedia. Available from: [Link]

  • Ansari, M. J. (n.d.). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs.
  • Pawar, R. H., Bidagar, N. N., Gavhane, Y. N., Charde, M. S., & Chakole, R. D. (2021). Solid Dispersion Techniques Improve Solubility of Poorly Water-Soluble Drug: A Review.
  • (n.d.). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs.
  • (2004). Nanoparticle engineering processes for enhancing the dissolution rates of poorly water soluble drugs. PubMed. Available from: [Link]

  • (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. Available from: [Link]

  • (n.d.). Nanosuspension: An approach to enhance solubility of drugs. PMC. Available from: [Link]

  • (2025). Hot Melt Extrusion – An Enabling Technology for Poorly Soluble Drugs. Ascendia Pharmaceutical Solutions. Available from: [Link]

  • (n.d.). Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library. Available from: [Link]

  • (2024). Nanosuspension-Based Drug Delivery Systems for Topical Applications.
  • (2004). Full article: Nanoparticle Engineering Processes for Enhancing the Dissolution Rates of Poorly Water Soluble Drugs. Taylor & Francis. Available from: [Link]

  • (2023). FORMULATION FORUM – Nanosuspensions - An Enabling Formulation for Improving Solubility & Bioavailability of Drugs. Drug Development and Delivery. Available from: [Link]

  • (n.d.). Tool to Increase Solubility: Solid Dispersion. PharmaInfo. Available from: [Link]

  • (n.d.). Nanosuspension: A Novel Technology for Drug Delivery. Asian Journal of Research in Pharmaceutical Sciences. Available from: [Link]

  • (2023). Solubility enhancement techniques: A comprehensive review.
  • (2026). Solid Dispersions by Hot-Melt Extrusion. Pharmaceutical Technology. Available from: [Link]

  • (n.d.). Review Article Nanosuspension in Drug Delivery-A Review. SAS Publishers. Available from: [Link]

  • (2022). Ask A Formulator: How Do You Solubilize An API That Does Not Want To Dissolve?
  • (n.d.). Drug Solubility: Importance and Enhancement Techniques. PMC. Available from: [Link]

  • (n.d.). Hot-Melt Extrusion for Solid Dispersions: Composition and Design Considerations. ResearchGate. Available from: [Link]

  • (2025). Cyclodextrins in Formulation Development: Complexation and Stability Enhance.
  • (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Available from: [Link]

  • (n.d.). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Available from: [Link]

  • (2024). Surface Solid Dispersion Technique for Solubility Enhancement of Nifedipine.
  • (n.d.). Hot-Melt Extrusion: from Theory to Application in Pharmaceutical Formulation. PMC. Available from: [Link]

  • (n.d.). Engineered Nanocrystals for Poorly Soluble Drug Delivery: A Review. Indian Journal of Pharmaceutical Sciences. Available from: [Link]

  • (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Available from: [Link]

  • (2023). The Use of Hot Melt Extrusion to Prepare a Solid Dispersion of Ibuprofen in a Polymer Matrix.
  • (2016). (PDF) Nanotechnology-a promising drug delivery for poorly soluble drugs. ResearchGate. Available from: [Link]

  • (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs.
  • (2015). Solubility Concerns: API and Excipient Solutions. American Pharmaceutical Review. Available from: [Link]

  • (n.d.). Inclusion complex formation of cyclodextrin with its guest and their applications. OAText. Available from: [Link]

  • (2025). Novel Nano-Technologies to Enhance Drug Solubility, Dissolution and Bioavailability of Poorly Water-Soluble Drugs. Scifiniti. Available from: [Link]

  • (2025). Cyclodextrins, Surfactants and Their Inclusion Complexes. MDPI. Available from: [Link]

  • (n.d.). CYCLODEXTRINS AND INCLUSION COMPLEXES: FORMATION, METHODS, AND DIVERSE APPLICATIONS. IIP Series. Available from: [Link]

  • (2008). Pharmaceutical Buffering Agents Overview | PDF | Buffer Solution | Acid Dissociation Constant. Scribd. Available from: [Link]

  • (n.d.). Co-solvents.pptx.
  • (2025). CarboHydrate Chronicles S2E8 - How can cyclodextrins enhance solubility? YouTube. Available from: [Link]

  • (2012). Breaking old habits: Moving away from commonly used buffers in pharmaceuticals.
  • (n.d.). pH Adjustment and Buffers.
  • (n.d.). Buffered solutions. Lejan Team. Available from: [Link]

  • (2024). Understanding Pharmaceutical Solvents: Trends and Future Growth. Global Pharma Tek. Available from: [Link]

  • (n.d.). Solvents and Co-solvents used in Injectables (32). ResearchGate. Available from: [Link]

  • (n.d.). pH Modifier Excipients. American Pharmaceutical Review. Available from: [Link]

  • (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
  • (2015). How to Choose the Right Solubilization Technology for Your API.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Metalloenzyme Inhibitors: Hydroxamic Acids Versus Hydroxypyridinones

Metalloenzymes represent a vast and functionally diverse class of proteins, accounting for over a third of all enzymes, that utilize metal ions as cofactors for their catalytic activity.[1][2] Their critical roles in a m...

Author: BenchChem Technical Support Team. Date: February 2026

Metalloenzymes represent a vast and functionally diverse class of proteins, accounting for over a third of all enzymes, that utilize metal ions as cofactors for their catalytic activity.[1][2] Their critical roles in a myriad of physiological processes, from signal transduction to tissue remodeling, also position them as key therapeutic targets for a wide range of diseases, including cancer, infectious diseases, and neurodegenerative disorders.[2][3] The development of small molecule inhibitors that can selectively target the metal-containing active sites of these enzymes is a cornerstone of modern drug discovery.

This guide provides an in-depth comparison of two prominent classes of metalloenzyme inhibitors: hydroxamic acids and hydroxypyridinones. While specific data on the novel compound 2-Fluoro-N-hydroxypyridine-4-carboxamide is not extensively available in peer-reviewed literature, its structure suggests it belongs to the broader family of hydroxamic acid-based inhibitors. Therefore, this guide will focus on the well-established principles and performance of hydroxamic acids, represented by the FDA-approved drug Vorinostat (SAHA), and compare them to the emerging class of hydroxypyridinone-based inhibitors, exemplified by 1-hydroxypyridine-2-thione (1,2-HOPTO). We will delve into their mechanisms of action, target selectivity, and the experimental methodologies used to evaluate their efficacy, providing researchers, scientists, and drug development professionals with a comprehensive framework for understanding and selecting appropriate inhibitors for their research.

The Central Role of Metal Chelation in Inhibition

The primary mechanism by which both hydroxamic acids and hydroxypyridinones inhibit metalloenzymes is through the chelation of the catalytic metal ion in the enzyme's active site.[4][5][6] This interaction prevents the metal ion from participating in the catalytic cycle, thereby blocking the enzyme's function. The strength and specificity of this chelation are critical determinants of an inhibitor's potency and selectivity.

Hydroxamic Acids: A Clinically Validated Pharmacophore

Hydroxamic acids (-CONHOH) are a well-established class of metal-chelating agents that have been successfully developed into clinically approved drugs.[5][6] Their ability to form stable, bidentate complexes with divalent metal ions, particularly zinc (Zn²⁺), has made them a go-to scaffold for inhibiting zinc-dependent metalloenzymes like histone deacetylases (HDACs) and matrix metalloproteinases (MMPs).[3][7]

Mechanism of Action: The hydroxamic acid moiety typically binds to the active site zinc ion through its carbonyl and hydroxyl oxygens. This bidentate coordination displaces a water molecule that is essential for catalysis, effectively shutting down the enzyme. The rest of the inhibitor molecule, often referred to as the "scaffold" or "linker," plays a crucial role in determining selectivity by interacting with other residues in the active site.

cluster_0 Metalloenzyme Active Site cluster_1 Hydroxamic Acid Inhibitor Zn Zn²⁺ His1 His His1->Zn His2 His His2->Zn Asp Asp Asp->Zn Inhibitor R C=O N-OH Inhibitor:f1->Zn Chelation Inhibitor:f2->Zn cluster_0 Metalloenzyme Active Site cluster_1 Hydroxypyridinethione Inhibitor Zn Zn²⁺ His1 His His1->Zn His2 His His2->Zn Glu Glu Glu->Zn Inhibitor R C=S N-OH Inhibitor:f1->Zn Chelation Inhibitor:f2->Zn

Mechanism of Hydroxypyridinethione Inhibition. A diagram illustrating the bidentate chelation of the active site zinc ion by a hydroxypyridinethione inhibitor.

Comparative Performance: Potency and Selectivity

The ultimate goal in developing a metalloenzyme inhibitor is to achieve high potency against the target enzyme while maintaining selectivity over other metalloenzymes to minimize off-target effects.

Inhibitor ClassRepresentative CompoundTarget Enzyme(s)Potency (IC₅₀/Kᵢ)Key Selectivity Features
Hydroxamic Acids Vorinostat (SAHA)HDACsLow nM rangeBroad-spectrum HDAC inhibitor, with some off-target effects on other metalloenzymes. [8]
Hydroxypyridinones 1,2-HOPTO derivativesIDE, MMPsLow µM to nM rangeCan be tuned for selectivity through modifications to the pyridinone scaffold. [1][9]

Data Interpretation: The potency of hydroxamic acids like Vorinostat against HDACs is well-established, with inhibitory constants in the low nanomolar range. [7]However, the strong metal-chelating nature of the hydroxamic acid moiety can lead to a lack of selectivity and inhibition of other metalloenzymes. [8]In contrast, the hydroxypyridinone scaffold offers greater synthetic tractability, allowing for the development of derivatives with improved selectivity for specific metalloenzymes. [1][9]For example, specific substitutions on the 1,2-HOPTO ring have been shown to confer selectivity for certain MMPs. [1]

Experimental Protocols for Inhibitor Evaluation

The characterization of metalloenzyme inhibitors requires a combination of biochemical and biophysical assays to determine their potency, mechanism of action, and selectivity.

Enzyme Inhibition Assay (Fluorometric)

This is a standard method to determine the half-maximal inhibitory concentration (IC₅₀) of a compound.

Principle: A fluorogenic substrate is used that, when cleaved by the metalloenzyme, releases a fluorescent product. The rate of the reaction is monitored by measuring the increase in fluorescence over time. An inhibitor will decrease the rate of substrate cleavage.

Protocol:

  • Prepare Reagents:

    • Enzyme stock solution (e.g., recombinant human HDAC1).

    • Fluorogenic substrate (e.g., Fluor-de-Lys®).

    • Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).

    • Inhibitor stock solutions (serial dilutions in DMSO).

    • Developer solution (e.g., containing a trypsin-like protease).

  • Assay Procedure:

    • Add 25 µL of assay buffer to all wells of a 96-well microplate.

    • Add 5 µL of inhibitor dilutions to the test wells and 5 µL of DMSO to the control wells.

    • Add 10 µL of the enzyme solution to all wells and incubate for 15 minutes at 37°C.

    • Initiate the reaction by adding 10 µL of the fluorogenic substrate to all wells.

    • Incubate for 60 minutes at 37°C.

    • Stop the reaction by adding 50 µL of the developer solution.

    • Incubate for 15 minutes at room temperature.

    • Read the fluorescence (e.g., Ex/Em = 360/460 nm) using a microplate reader.

  • Data Analysis:

    • Subtract the background fluorescence (wells without enzyme).

    • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Workflow for a Fluorometric Enzyme Inhibition Assay.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful biophysical technique used to directly measure the binding affinity (K_D_), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS) of an inhibitor binding to its target enzyme.

Principle: ITC measures the heat changes that occur upon the binding of a ligand (inhibitor) to a macromolecule (enzyme). The heat released or absorbed is directly proportional to the amount of binding.

Protocol:

  • Sample Preparation:

    • Dialyze the purified enzyme extensively against the assay buffer.

    • Dissolve the inhibitor in the same dialysis buffer.

    • Degas both the enzyme and inhibitor solutions.

  • ITC Experiment:

    • Load the enzyme solution into the sample cell of the ITC instrument.

    • Load the inhibitor solution into the injection syringe.

    • Perform a series of small, sequential injections of the inhibitor into the enzyme solution while monitoring the heat changes.

  • Data Analysis:

    • Integrate the heat pulses from each injection to obtain the heat change per mole of injectant.

    • Plot the heat change against the molar ratio of inhibitor to enzyme.

    • Fit the data to a suitable binding model (e.g., one-site binding model) to determine the K_D_, n, and ΔH. The change in entropy (ΔS) can then be calculated.

Conclusion and Future Directions

Both hydroxamic acids and hydroxypyridinones are potent classes of metalloenzyme inhibitors with distinct advantages and disadvantages. Hydroxamic acids, exemplified by Vorinostat, have a proven track record in the clinic, but their broad-spectrum activity can lead to off-target effects. Hydroxypyridinones represent a more versatile scaffold that allows for greater chemical modification to improve selectivity.

The future of metalloenzyme inhibitor design will likely focus on the development of novel metal-binding groups and scaffolds that can achieve high affinity and selectivity for a single metalloenzyme isoform. Furthermore, a deeper understanding of the allosteric regulation of metalloenzymes may open up new avenues for the design of non-competitive inhibitors with improved pharmacological profiles. The continued application of rigorous experimental methodologies, such as those outlined in this guide, will be essential for the successful development of the next generation of metalloenzyme-targeted therapeutics.

References

  • Hydroxamic Acid Scaffolds as Metalloenzyme Inhibitors: Advances in Chemistry and Drug Discovery. ResearchGate. (2025). [Link]

  • Barreca, M. L., et al. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega. [Link]

  • Barreca, M. L., et al. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. AIR Unimi. [Link]

  • Hydroxamic Acids: An Important Class of Metalloenzyme Inhibitors. ResearchGate. (2012). [Link]

  • Lo, H. L., et al. (2016). Hydroxypyridinethione Inhibitors of Human Insulin-Degrading Enzyme. PMC - NIH. [Link]

  • Scolnick, D. A., et al. (2016). Hydroxamate-based Histone Deacetylase Inhibitors Can Protect Neurons from Oxidative Stress via an HDAC-independent Catalase-like Mechanism. PMC. [Link]

  • Hanif, M., et al. (2022). Hydroxypyrone derivatives in drug discovery: from chelation therapy to rational design of metalloenzyme inhibitors. PMC. [Link]

  • Clemons, P. A., et al. (2012). Hydroxamic Acids: An Important Class of Metalloenzyme Inhibitors. SciSpace. [Link]

  • Kim, D., et al. (2022). Hydroxamic Acid as a Potent Metal-Binding Group for Inhibiting Tyrosinase. MDPI. [Link]

  • Wang, Y., et al. (2024). Recent Developments of Hydroxamic Acid Hybrids as Potential Anti-Breast Cancer Agents. Taylor & Francis. [Link]

  • Hanif, M., et al. (2022). Hydroxypyrone derivatives in drug discovery: from chelation therapy to rational design of metalloenzyme inhibitors. RSC Publishing. [Link]

  • Wagner, F. F., et al. (2016). Investigating the Selectivity of Metalloenzyme Inhibitors. PMC. [Link]

  • THE ROLE OF HYDROXAMIC ACIDS IN BIOCHEMICAL PROCESSES. JournalAgent. (2002). [Link]

  • Isosteres of hydroxypyridinethione as drug-like pharmacophores for metalloenzyme inhibition. ResearchGate. (2025). [Link]

  • Butler, K. V., et al. (2019). Exploring hydroxamic acid inhibitors of HDAC1 and HDAC2 using small molecule tools and molecular or homology modelling. PubMed. [Link]

  • Hider, R. C., & Kong, X. (2018). Hydroxypyridinone Journey into Metal Chelation. ACS Publications. [Link]

  • Chen, H., et al. (2019). Targeting Metalloenzymes for Therapeutic Intervention. eScholarship. [Link]

  • Kim, D., et al. (2022). Hydroxamic Acid as a Potent Metal-Binding Group for Inhibiting Tyrosinase. PMC - NIH. [Link]

  • Bethel, C. R., et al. (2022). Development of Hydroxamic Acid Compounds for Inhibition of Metallo-β-Lactamase from Bacillus anthracis. MDPI. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Pyridine Carboxamide Synthesis: A Comparative Analysis of Key Synthetic Routes

For researchers, scientists, and professionals in drug development, the pyridine carboxamide scaffold is a cornerstone of modern medicinal chemistry and materials science. Its prevalence in pharmaceuticals and functional...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the pyridine carboxamide scaffold is a cornerstone of modern medicinal chemistry and materials science. Its prevalence in pharmaceuticals and functional materials necessitates a deep understanding of the available synthetic routes. This guide provides a comparative analysis of the most common and innovative methods for synthesizing pyridine carboxamides, offering insights into the causality behind experimental choices and providing actionable protocols.

The Workhorse: Amide Bond Formation from Pyridinecarboxylic Acids and Amines

The most traditional and versatile approach to pyridine carboxamides is the direct coupling of a pyridinecarboxylic acid with an amine. This method's popularity stems from the wide commercial availability of diverse starting materials. However, the direct condensation of a carboxylic acid and an amine is a thermodynamically unfavorable process that requires the activation of the carboxylic acid.

Mechanism of Activation and Coupling

The core principle involves converting the carboxylic acid's hydroxyl group into a better leaving group. This is typically achieved in one of two ways:

  • Activation to an Acid Chloride: The carboxylic acid is treated with a reagent like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) to form a highly reactive acyl chloride. This intermediate readily reacts with an amine, often in the presence of a non-nucleophilic base like triethylamine (TEA) or pyridine to scavenge the HCl byproduct.[1]

  • In Situ Activation with Coupling Reagents: A plethora of coupling reagents have been developed to facilitate amide bond formation under milder conditions. These reagents react with the carboxylic acid to form a reactive intermediate in situ, which is then attacked by the amine. Common examples include carbodiimides like dicyclohexylcarbodiimide (DCC) and N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDCI), often used with additives like 1-hydroxybenzotriazole (HOBt) or 4-dimethylaminopyridine (DMAP) to suppress side reactions and increase efficiency.[1][2] More modern reagents like HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) offer high yields and are particularly effective for sterically hindered substrates.[1]

Comparative Analysis of Activation Methods
Activation MethodReagentsTypical SolventsTemperature (°C)Yields (%)AdvantagesDisadvantages
Acid ChlorideSOCl₂, (COCl)₂DCM, THF, Toluene0 to rt70-95High reactivity, inexpensive reagentsHarsh conditions, limited functional group tolerance, generation of HCl
CarbodiimidesDCC, EDCIDCM, DMF0 to rt60-90Milder conditions, good functional group toleranceFormation of urea byproducts (can be difficult to remove), potential for epimerization
Uronium/AminiumHATU, HBTUDMF, NMPrt80-99High efficiency, low epimerization, suitable for hindered substratesExpensive, potential for side reactions with the coupling reagent
Experimental Protocol: Synthesis of N-benzylpicolinamide using EDCI/HOBt
  • To a solution of picolinic acid (1.0 eq) in dry DMF, add HOBt (1.2 eq) and EDCI (1.2 eq).

  • Stir the mixture at room temperature for 15 minutes to allow for the formation of the active ester.

  • Add benzylamine (1.1 eq) to the reaction mixture, followed by the dropwise addition of diisopropylethylamine (DIPEA) (2.0 eq).

  • Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired N-benzylpicolinamide.

G cluster_activation Activation cluster_coupling Coupling Pyridinecarboxylic_Acid Pyridinecarboxylic Acid Active_Intermediate Active Intermediate Pyridinecarboxylic_Acid->Active_Intermediate Coupling_Reagent Coupling Reagent (e.g., EDCI, HATU) Coupling_Reagent->Active_Intermediate Pyridine_Carboxamide Pyridine Carboxamide Active_Intermediate->Pyridine_Carboxamide Amine Amine Amine->Pyridine_Carboxamide

Industrial Powerhouse: Hydrolysis of Cyanopyridines

For the large-scale synthesis of specific pyridine carboxamides, particularly nicotinamide (vitamin B3), the hydrolysis of the corresponding cyanopyridine is the method of choice.[3] This approach is economically favorable due to the low cost of starting materials and the simplicity of the process.

Mechanism and Reaction Conditions

The hydrolysis of a nitrile to an amide can be catalyzed by either acid or base. In industrial settings, base-catalyzed hydrolysis is more common for pyridine carboxamides.[3] The reaction proceeds via nucleophilic attack of a hydroxide ion on the nitrile carbon, followed by protonation to yield the amide. The reaction conditions can be tuned to favor the formation of the amide over the complete hydrolysis to the carboxylic acid.[3]

Comparative Analysis of Hydrolysis Conditions
CatalystReagentsTemperature (°C)PressureYields (%)AdvantagesDisadvantages
BaseNaOH, KOH, MgO120-170Atmospheric to elevated>95High yield, cost-effective for large scale, can be run continuouslyHigh temperatures, potential for over-hydrolysis to the carboxylic acid, waste generation
AcidH₂SO₄80-120AtmosphericHighCan be effective for specific substratesCorrosive, significant waste generation
EnzymaticNitrilase25-50Atmospheric>99Extremely mild conditions, high selectivity, environmentally friendlyEnzyme cost and stability can be a concern, slower reaction times
Experimental Protocol: Laboratory-Scale Synthesis of Nicotinamide from 3-Cyanopyridine
  • In a round-bottom flask equipped with a reflux condenser, dissolve 3-cyanopyridine (1.0 eq) in a 1 M aqueous solution of sodium hydroxide (2.0 eq).

  • Heat the mixture to reflux (approximately 100-110 °C) and maintain for 2-4 hours, monitoring the disappearance of the starting material by TLC.

  • Cool the reaction mixture to room temperature and neutralize with concentrated HCl to pH 7.

  • The product will precipitate out of the solution. Collect the solid by filtration, wash with cold water, and dry under vacuum to yield nicotinamide.

G Cyanopyridine Cyanopyridine Intermediate Tetrahedral Intermediate Cyanopyridine->Intermediate Nucleophilic attack Hydroxide Hydroxide (Base Catalyst) Hydroxide->Intermediate Pyridine_Carboxamide Pyridine Carboxamide Intermediate->Pyridine_Carboxamide Protonation Water Water Water->Pyridine_Carboxamide

A Classic Rearrangement: The Beckmann Route

The Beckmann rearrangement offers a less common but powerful method for the synthesis of N-substituted pyridine carboxamides from pyridyl ketoximes.[4][5] This reaction involves the acid-catalyzed rearrangement of an oxime to an amide.

Mechanism and Stereochemistry

The reaction is initiated by the protonation of the oxime's hydroxyl group, converting it into a good leaving group (water). This is followed by a concerted migration of the group anti-periplanar to the leaving group to the nitrogen atom, with the simultaneous expulsion of water. The resulting nitrilium ion is then attacked by water to form the amide after tautomerization.[6] The stereospecificity of the migration is a key feature of this reaction.[4]

Catalysts and Conditions

A variety of acidic reagents can catalyze the Beckmann rearrangement, including strong Brønsted acids like sulfuric acid and polyphosphoric acid (PPA), as well as Lewis acids and other reagents like thionyl chloride and phosphorus pentachloride.[4][5]

Experimental Protocol: Synthesis of N-phenylpicolinamide via Beckmann Rearrangement
  • Synthesize the required ketoxime by reacting 2-benzoylpyridine with hydroxylamine hydrochloride in the presence of a base like sodium acetate.

  • Dissolve the purified 2-benzoylpyridine oxime (1.0 eq) in polyphosphoric acid.

  • Heat the mixture to 120-140 °C for 1-2 hours.

  • Cool the reaction mixture and carefully pour it onto crushed ice.

  • Neutralize the acidic solution with a base such as sodium carbonate until the product precipitates.

  • Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent to obtain N-phenylpicolinamide.

G Pyridyl_Ketoxime Pyridyl Ketoxime Protonated_Oxime Protonated Oxime Pyridyl_Ketoxime->Protonated_Oxime Acid_Catalyst Acid Catalyst (e.g., H₂SO₄, PPA) Acid_Catalyst->Protonated_Oxime Nitrilium_Ion Nitrilium Ion Protonated_Oxime->Nitrilium_Ion Rearrangement Pyridine_Carboxamide Pyridine Carboxamide Nitrilium_Ion->Pyridine_Carboxamide Hydration & Tautomerization Water Water Water->Pyridine_Carboxamide

Efficiency in a Single Pot: Multicomponent Reactions

Multicomponent reactions (MCRs), such as the Ugi and Passerini reactions, have emerged as powerful tools for the rapid generation of complex molecules, including pyridine carboxamide derivatives, in a single step. These reactions are highly atom-economical and ideal for the construction of compound libraries for drug discovery.

The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction combines an aldehyde, an amine, a carboxylic acid, and an isocyanide to form an α-acylaminoamide.[7][8] By using a pyridinecarboxylic acid as the carboxylic acid component, a pyridine carboxamide moiety is directly incorporated into the product. The reaction is typically performed at room temperature in a polar solvent like methanol and often requires no catalyst.[9]

The Passerini Three-Component Reaction

The Passerini reaction is a three-component reaction between a carbonyl compound, a carboxylic acid, and an isocyanide to yield an α-acyloxyamide.[10][11] While not directly forming a simple pyridine carboxamide, this reaction can be a key step in a sequence leading to more complex structures containing the desired moiety.

Comparative Analysis of Multicomponent Reactions
ReactionComponentsProductKey Features
Ugi (U-4CR)Aldehyde, Amine, Carboxylic Acid, Isocyanideα-AcylaminoamideHigh convergence, rapid access to complexity, mild conditions, atom economical
PasseriniCarbonyl, Carboxylic Acid, Isocyanideα-AcyloxyamideOne of the first MCRs, high atom economy, simple operation
Experimental Protocol: Ugi Synthesis of a Pyridine Carboxamide Derivative
  • In a vial, dissolve the pyridinecarboxylic acid (1.0 eq) and the amine (1.0 eq) in methanol.

  • Add the aldehyde (1.0 eq) to the solution and stir for 10 minutes to allow for imine formation.

  • Add the isocyanide (1.0 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 24-48 hours.

  • Remove the solvent under reduced pressure and purify the residue by column chromatography to obtain the desired α-acylaminoamide product.

G Pyridinecarboxylic_Acid Pyridinecarboxylic Acid Product α-Acylaminoamide (contains Pyridine Carboxamide) Pyridinecarboxylic_Acid->Product Amine Amine Amine->Product Aldehyde Aldehyde Aldehyde->Product Isocyanide Isocyanide Isocyanide->Product

Emerging Frontiers: Novel Synthetic Strategies

The field of organic synthesis is constantly evolving, and new methods for constructing pyridine carboxamides continue to be developed. These often focus on milder reaction conditions, improved functional group tolerance, and novel reactivity.

  • From Pyridine Carbohydrazides: Recent research has demonstrated the synthesis of pyridine carboxamides from pyridine carbohydrazides and amines using either electrochemical methods or oxidants like tert-butyl hydroperoxide (TBHP).[12][13] These approaches offer metal-free and mild conditions.

  • Transition-Metal-Catalyzed Amidations: Palladium- and rhodium-catalyzed reactions are being explored for the synthesis of pyridine carboxamides, often through C-H activation or carbonylation pathways.[14] While powerful, these methods may require specialized ligands and catalysts.

Conclusion: Selecting the Optimal Synthetic Route

The choice of the most appropriate synthetic route for a pyridine carboxamide depends on several factors, including the desired scale of the reaction, the complexity of the target molecule, the availability of starting materials, and cost considerations.

  • For versatility and broad substrate scope on a laboratory scale, the amide coupling of pyridinecarboxylic acids and amines remains the go-to method.

  • For the large-scale, industrial production of simple pyridine carboxamides like nicotinamide, the hydrolysis of cyanopyridines is unparalleled in its efficiency and cost-effectiveness.

  • The Beckmann rearrangement provides an alternative for specific N-substituted amides, particularly when the corresponding pyridyl ketoxime is readily accessible.

  • Multicomponent reactions , especially the Ugi reaction, are ideal for diversity-oriented synthesis and the rapid generation of libraries of complex molecules for screening purposes.

  • Emerging methods offer exciting possibilities for future syntheses under even milder and more sustainable conditions.

By understanding the nuances of each of these synthetic pathways, researchers can make informed decisions to efficiently and effectively synthesize the pyridine carboxamides required for their scientific endeavors.

References

  • Electrochemical synthesis of pyridine carboxamides from pyridine carbohydrazides and amines in an aqueous medium. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

  • The Ugi reaction in the synthesis of pyrrolo[3,4-c]pyridine derivatives. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. ResearchGate. Available at: [Link]

  • Exploring Novel Pyridine Carboxamide Derivatives as Urease Inhibitors: Synthesis, Molecular Docking, Kinetic Studies and ADME Profile. PMC. Available at: [Link]

  • Amidation Reaction of Carboxylic Acid with Formamide Derivative Using SO3·pyridine. Thieme. Available at: [Link]

  • Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions. Google Patents.
  • TBHP-mediated denitrogenative synthesis of pyridine carboxamides from pyridine carbohydrazides and amines in water. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

  • Synthesis of pyridine carboxamide and carbothioamide (1–12). ResearchGate. Available at: [Link]

  • Discovery of antiplasmodial pyridine carboxamides and thiocarboxamides. Malaria World. Available at: [Link]

  • Passerini Multicomponent Reactions | Request PDF. ResearchGate. Available at: [Link]

  • Which reagent high yield direct amide formation between Carboxylic acids and amines?. ResearchGate. Available at: [Link]

  • Beckmann rearrangement. Wikipedia. Available at: [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]

  • The Passerini Reaction. Organic Reactions. Available at: [Link]

  • Ugi Reaction. Organic Chemistry Portal. Available at: [Link]

  • Passerini reaction. Slideshare. Available at: [Link]

  • Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy. Available at: [Link]

  • Transition Metal-Catalyzed C–H Amination: Scope, Mechanism, and Applications. Chemical Reviews. Available at: [Link]

  • Beckmann Rearrangement. Master Organic Chemistry. Available at: [Link]

  • Passerini Reaction. Organic Chemistry Portal. Available at: [Link]

  • Ugi Four-Component Reactions Using Alternative Reactants. MDPI. Available at: [Link]

  • Ugi-type reactions with 2-aminopyridine and siloxycyclopropanes – syntheses of masked δ-amino acids 5. Refubium. Available at: [Link]

  • Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. PMC. Available at: [Link]

  • Beckmann Rearrangement. Organic Chemistry Portal. Available at: [Link]

  • Synthesis of 2-pyridinamines and their alkyl derivatives from 2-cyanopyridines. ResearchGate. Available at: [Link]

  • Green Synthesis of Novel Pyridines via One-Pot Multicomponent Reaction and Their Anti-Inflammatory Evaluation. PMC. Available at: [Link]

  • A modified Beckmann rearrangement for the facile synthesis of amidines and imidates via imidoyl fluoride intermediates. RSC Publishing. Available at: [Link]

  • Catalytic process for production of pyridine carboxylic acid amides. Justia Patents. Available at: [Link]

  • Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents: Synthesis and Antimicrobial Evalu. Hilaris Publisher. Available at: [Link]

  • The synthetic method of 2-pyridine carboxylic acid. Google Patents.
  • Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. eScholarship.org. Available at: [Link]

  • Synthesis of novel pyridine‐3‐carboxamide derivatives. ResearchGate. Available at: [Link]

  • Transition Metal-Catalysed Approaches towards Novel Amide-Containing Heterocyclic Scaffolds. White Rose eTheses Online. Available at: [Link]

  • Synthesis and evaluation of pyridine-3-carboxamide analogs as effective agents against bacterial wilt in tomatoes. PMC. Available at: [Link]

Sources

Validation

in vivo vs in vitro efficacy of 2-Fluoro-N-hydroxypyridine-4-carboxamide

This guide provides a technical analysis of 2-Fluoro-N-hydroxypyridine-4-carboxamide (CAS 1880041-66-6), a fluorinated pyridine hydroxamate.[1] While direct clinical data for this specific building block is proprietary o...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical analysis of 2-Fluoro-N-hydroxypyridine-4-carboxamide (CAS 1880041-66-6), a fluorinated pyridine hydroxamate.[1] While direct clinical data for this specific building block is proprietary or limited in public literature, this guide evaluates its performance based on established Structure-Activity Relationships (SAR) of the hydroxamic acid class and the strategic role of fluorine substitution in medicinal chemistry.

The analysis focuses on its likely application as an inhibitor of metalloenzymes (e.g., Histone Deacetylase [HDAC] , Matrix Metalloproteinase [MMP] ) or as an antimycobacterial agent (targeting InhA ), highlighting the critical "translation gap" between in vitro potency and in vivo stability.

A Structural & Functional Analysis Guide

Executive Summary: The Strategic Role of 2-Fluoro Substitution

2-Fluoro-N-hydroxypyridine-4-carboxamide represents a classic "warhead-linker-cap" scaffold used in fragment-based drug discovery.

  • The Warhead (N-hydroxycarboxamide): A potent chelator of Zinc (Zn²⁺) ions in metalloenzyme active sites, driving high in vitro potency.

  • The Scaffold (Pyridine-4-carboxamide): Provides geometric orientation and hydrogen-bonding potential.

  • The Modification (2-Fluoro): The critical design element. Unsubstituted pyridines are often rapidly metabolized by Aldehyde Oxidase (AO) at the 2-position. The 2-Fluoro substituent blocks this metabolic soft spot, theoretically improving in vivo half-life without significantly compromising in vitro binding.

Core Thesis: While the hydroxamic acid moiety ensures nanomolar (nM) potency in vitro, the 2-fluoro substitution is the key determinant for in vivo efficacy, mitigating the rapid clearance typically seen with pyridine-based inhibitors.

In Vitro Efficacy: Mechanism & Potency

Mechanism of Action

In an in vitro setting, the compound functions as a competitive inhibitor. The hydroxamic acid group deprotonates to form a bidentate chelate with the catalytic Zinc ion (Zn²⁺) essential for enzyme function (e.g., deacetylation in HDACs or peptide bond hydrolysis in MMPs/PDFs).

DOT Diagram: Mechanism of Action (Zinc Chelation)

MOA cluster_0 In Vitro Environment Compound 2-Fluoro-N-hydroxypyridine- 4-carboxamide Zinc Catalytic Zn2+ (Enzyme Active Site) Compound->Zinc Bidentate Chelation Complex Inhibitor-Zn Complex (Inactive Enzyme) Zinc->Complex Stabilization Substrate Native Substrate (e.g., Acetyl-Lysine) Substrate->Zinc Blocked Access

Caption: The hydroxamic acid moiety forms a stable bidentate complex with the active site Zinc, physically blocking substrate access.

Performance Metrics
  • Potency (IC50): Typically <100 nM for optimized hydroxamates against targets like HDAC1/6 or MMP-9.

  • Binding Kinetics: Fast-on, slow-off rates are common due to the strength of the Zn-O coordination bond.

  • Effect of 2-Fluoro:

    • Electronic: Fluorine is electron-withdrawing, lowering the pKa of the pyridine nitrogen and potentially increasing the acidity of the hydroxamic acid (pKa ~8-9), which can enhance Zinc binding at physiological pH.

    • Steric: The small Van der Waals radius of Fluorine (1.47 Å) mimics Hydrogen (1.20 Å), minimizing steric clashes within the binding pocket.

In Vivo Efficacy: The Metabolic Barrier

The Challenge: "Hydroxamate Liability"

Despite high in vitro potency, hydroxamic acids often fail in vivo due to:

  • Glucuronidation: Rapid conjugation by UGT enzymes leading to excretion.

  • Hydrolysis: Cleavage to the corresponding carboxylic acid (inactive).

  • Mutagenicity: Potential Ames-positive liability (though less common in simple pyridine hydroxamates compared to arylamines).

The Solution: 2-Fluoro Stabilization

The 2-position of the pyridine ring is highly susceptible to nucleophilic attack and oxidation by Aldehyde Oxidase (AO) , converting it to 2-pyridone (inactive metabolite).

  • Hypothesis: The 2-Fluoro substituent blocks AO-mediated oxidation, significantly extending plasma half-life (

    
    ).
    
  • Bioavailability (

    
    ):  The fluorine atom increases lipophilicity (LogP), potentially improving passive membrane permeability and oral bioavailability compared to the polar unsubstituted analog.
    

DOT Diagram: In Vivo Metabolic Fate

ADME Drug 2-Fluoro-N-hydroxypyridine- 4-carboxamide AO Aldehyde Oxidase (Cytosolic) Drug->AO Blocked by 2-F UGT UGT Enzymes (Liver Microsomes) Drug->UGT Glucuronidation Target Target Tissue (Tumor/Bacteria) Drug->Target Effective Dose Metabolite1 2-Pyridone Derivative (Inactive) AO->Metabolite1 Metabolite2 O-Glucuronide (Rapid Excretion) UGT->Metabolite2 Clearance

Caption: The 2-Fluoro substituent specifically inhibits Aldehyde Oxidase (AO) metabolism, forcing clearance through slower UGT pathways and increasing effective dose at the target.

Comparative Analysis: In Vitro vs In Vivo

FeatureIn Vitro (Enzyme/Cell)In Vivo (Animal Model)Impact of 2-Fluoro
Primary Metric IC50 / Kd (Binding Affinity)AUC / Cmax / T/C% (Tumor Growth)High Impact : Improves AUC by reducing clearance.
Metabolic Stability N/A (unless microsomes added)Critical (Liver/Plasma stability)Critical : Blocks AO-mediated oxidation at C2 position.
Permeability High (in DMSO solution)Variable (GI tract absorption)Positive : Increases LogP, aiding passive transport.
Toxicity Cytotoxicity (CC50)MTD (Max Tolerated Dose)Neutral/Negative : Fluorine metabolites can sometimes be toxic, but C-F bond is strong.
Efficacy Correlation High Potency (nM)Often lower (uM plasma levels needed)Bridges the gap by maintaining plasma levels > IC50 for longer.

Experimental Protocols

To validate the efficacy of this compound, the following protocols are recommended. These are designed to be self-validating controls.

A. In Vitro: Fluorometric HDAC Inhibition Assay

Purpose: Determine IC50 against HDAC1/6.

  • Reagents: Recombinant HDAC enzyme, Fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC), Assay Buffer (Tris-HCl pH 8.0, MgCl2, KCl).

  • Preparation: Dissolve 2-Fluoro-N-hydroxypyridine-4-carboxamide in DMSO (10 mM stock). Serial dilute (1000 nM to 0.1 nM).

  • Reaction:

    • Incubate Enzyme + Inhibitor for 15 min at 37°C (allows pre-equilibrium).

    • Add Substrate and incubate for 30 min.

    • Stop reaction with Developer Solution (Trypsin/SAHA) to release fluorophore.

  • Readout: Measure Fluorescence (Ex 360nm / Em 460nm).

  • Validation: Reference compound (SAHA/Vorinostat) must yield IC50 within 2-fold of historical data.

B. In Vivo: Pharmacokinetics (PK) & AO Stability Study

Purpose: Confirm the metabolic blocking effect of the 2-Fluoro group.

  • Animals: Male CD-1 Mice (n=3 per timepoint).

  • Dosing: IV (1 mg/kg) and PO (5 mg/kg) formulation in 5% DMSO / 40% PEG400 / 55% Saline.

  • Sampling: Collect plasma at 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 h.

  • Analysis: LC-MS/MS quantification of parent compound.

  • Comparison: Compare clearance (Cl) and Half-life (

    
    ) against a control group dosed with N-hydroxypyridine-4-carboxamide  (unsubstituted).
    
    • Success Criteria: 2-Fluoro analog should show >2x increase in

      
       and reduced formation of 2-pyridone metabolites.
      

References

  • Review of Hydroxamic Acids: Mineshita, S., et al. "Hydroxamic Acids as a Privileged Structure in Medicinal Chemistry." Journal of Medicinal Chemistry. (Generic Search)

  • Fluorine in Drug Design: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008.

  • Aldehyde Oxidase Metabolism: Pryde, D.C., et al. "Aldehyde Oxidase: An Enzyme of Emerging Importance in Drug Discovery." Journal of Medicinal Chemistry, 2010.

  • Isonicotinohydroxamic Acid Derivatives: "Synthesis and antimycobacterial activity of isonicotinohydroxamic acid derivatives." European Journal of Medicinal Chemistry. (Generic Search)

(Note: Specific biological data for CAS 1880041-66-6 is inferred from class-based SAR due to the proprietary nature of specific fragment libraries. The protocols provided are standard for validating this class of compounds.)

Sources

Comparative

A Senior Application Scientist's Guide to Assessing the Specificity of Novel Histone Deacetylase Inhibitors: A Comparative Analysis Featuring 2-Fluoro-N-hydroxypyridine-4-carboxamide

For researchers, scientists, and drug development professionals, the rigorous evaluation of a novel compound's specificity is a cornerstone of preclinical research. This guide provides an in-depth, technical framework fo...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the rigorous evaluation of a novel compound's specificity is a cornerstone of preclinical research. This guide provides an in-depth, technical framework for assessing the specificity of a putative histone deacetylase (HDAC) inhibitor, 2-Fluoro-N-hydroxypyridine-4-carboxamide. Lacking specific published data for this molecule, we will treat it as a novel chemical entity and outline a comprehensive strategy for its characterization. To provide a robust comparative context, we will benchmark its hypothetical performance against three well-established HDAC inhibitors: the pan-HDAC inhibitors Vorinostat (SAHA) and Panobinostat (LBH589), and the predominantly Class I inhibitor Belinostat (PXD101).

The Rationale: Why Specificity is Paramount in HDAC Inhibition

Histone deacetylases are a class of enzymes crucial to the epigenetic regulation of gene expression. They remove acetyl groups from lysine residues on histones and other proteins, leading to a more condensed chromatin structure and generally transcriptional repression.[1] Inhibitors of HDACs have emerged as a promising class of therapeutics, particularly in oncology.[2] However, with 11 zinc-dependent HDAC isoforms grouped into classes I, IIa, IIb, and IV, the therapeutic window and side-effect profile of an HDAC inhibitor are intrinsically linked to its isoform selectivity.[2] A pan-HDAC inhibitor might offer broad efficacy but could also lead to off-target effects, whereas an isoform-selective inhibitor may provide a more targeted therapeutic intervention with an improved safety profile.

The chemical structure of 2-Fluoro-N-hydroxypyridine-4-carboxamide, featuring a hydroxamic acid moiety, strongly suggests its mechanism of action involves chelation of the zinc ion within the active site of HDACs.[3] The pyridine scaffold is also a common feature in many enzyme inhibitors.[4] Therefore, a thorough assessment of its inhibitory activity across the HDAC family is the critical first step in its preclinical evaluation.

Comparative Benchmarking: A Snapshot of Established HDAC Inhibitors

To contextualize the potential specificity profile of 2-Fluoro-N-hydroxypyridine-4-carboxamide, we will compare it against three FDA-approved HDAC inhibitors with varying degrees of selectivity.

InhibitorClass I (HDAC1, 2, 3, 8)Class IIa (HDAC4, 5, 7, 9)Class IIb (HDAC6, 10)Class IV (HDAC11)
Vorinostat (SAHA) Potent (nM range)Weaker (µM range)Potent (nM range)Potent (nM range)
Belinostat (PXD101) Potent (nM range)Weaker (µM range)Potent (nM range)Potent (nM range)
Panobinostat (LBH589) Potent (nM range)Potent (nM range)Potent (nM range)Potent (nM range)

This table provides a generalized overview. Specific IC50 values are presented in the detailed experimental sections.

Experimental Roadmap for Specificity Profiling

A multi-pronged approach is essential for a comprehensive assessment of inhibitor specificity. We will detail three key experimental strategies: in vitro enzymatic assays, cellular target engagement assays, and unbiased proteome-wide approaches.

G cluster_0 Specificity Profiling Workflow In_Vitro_Enzymatic_Assay In Vitro Enzymatic Assay (IC50 Determination) Cellular_Target_Engagement Cellular Target Engagement (CETSA) In_Vitro_Enzymatic_Assay->Cellular_Target_Engagement Confirms biochemical potency Data_Analysis Data Analysis & Specificity Assessment Proteome_Wide_Profiling Proteome-Wide Profiling (Chemoproteomics) Cellular_Target_Engagement->Proteome_Wide_Profiling Validates target interaction in cells Proteome_Wide_Profiling->Data_Analysis Identifies off-targets

Caption: A streamlined workflow for assessing inhibitor specificity.

In Vitro Enzymatic Assays: The Foundation of Specificity Profiling

The initial step is to determine the half-maximal inhibitory concentration (IC50) of 2-Fluoro-N-hydroxypyridine-4-carboxamide against a panel of purified recombinant human HDAC isoforms. A fluorogenic assay is a robust and high-throughput method for this purpose.[1]

Principle

This assay utilizes a substrate, typically a short peptide with an acetylated lysine residue coupled to a fluorescent reporter group like aminomethylcoumarin (AMC). Deacetylation by the HDAC enzyme renders the substrate susceptible to a developing enzyme (e.g., trypsin), which cleaves the peptide and releases the fluorophore. The resulting fluorescence is directly proportional to the HDAC activity.

Experimental Protocol: Fluorogenic HDAC Activity Assay
  • Compound Preparation: Prepare a 10-point serial dilution of 2-Fluoro-N-hydroxypyridine-4-carboxamide, Vorinostat, Belinostat, and Panobinostat in DMSO. A typical starting concentration is 10 mM.

  • Assay Plate Setup: In a 384-well black plate, add 5 µL of each compound dilution to the respective wells. Include DMSO-only wells as a negative control (100% activity) and a potent pan-HDAC inhibitor like Trichostatin A as a positive control (0% activity).

  • Enzyme Addition: Add 10 µL of diluted, purified recombinant human HDAC enzyme (HDAC1, 2, 3, 4, 5, 6, 7, 8, 9, 10, and 11) in assay buffer to each well. Incubate for 15 minutes at 37°C.

  • Substrate Addition: Initiate the reaction by adding 10 µL of the fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) to all wells.

  • Incubation: Incubate the plate at 37°C for 60 minutes.

  • Development: Stop the reaction and develop the signal by adding 25 µL of developing solution containing trypsin. Incubate for 15 minutes at 37°C.

  • Fluorescence Reading: Measure the fluorescence on a plate reader with excitation at ~355 nm and emission at ~460 nm.

  • Data Analysis: Calculate the percent inhibition for each concentration relative to the DMSO control. Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Comparative IC50 Data of Benchmark Inhibitors (nM)
HDAC IsoformVorinostat (SAHA)Belinostat (PXD101)Panobinostat (LBH589)
HDAC1 10414
HDAC2 201255
HDAC3 10308
HDAC4 >10,00011520
HDAC5 >10,000--
HDAC6 308220
HDAC7 -67-
HDAC8 -216-
HDAC9 -128-
HDAC10 ---
HDAC11 Potent-Potent

By comparing the IC50 values of 2-Fluoro-N-hydroxypyridine-4-carboxamide to this table, a clear picture of its in vitro potency and isoform selectivity will emerge.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Physiological Context

While in vitro assays are crucial, they do not fully recapitulate the cellular environment. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method to verify that a compound engages its target protein within intact cells.[7]

Principle

CETSA is based on the principle that the binding of a ligand (our inhibitor) to its target protein stabilizes the protein structure, leading to an increase in its thermal stability.[7] When cells are heated, unstabilized proteins denature and aggregate, while ligand-bound proteins remain soluble at higher temperatures.

G cluster_0 CETSA Workflow Cell_Treatment Treat cells with inhibitor or vehicle Heating Heat cell aliquots to various temperatures Cell_Treatment->Heating Lysis_Centrifugation Lyse cells and centrifuge to separate soluble and aggregated proteins Heating->Lysis_Centrifugation Protein_Detection Detect target protein in soluble fraction (e.g., Western Blot) Lysis_Centrifugation->Protein_Detection

Caption: The core steps of a Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: CETSA for HDAC Target Engagement
  • Cell Culture and Treatment: Culture a relevant cell line (e.g., a cancer cell line known to express various HDACs) to ~80% confluency. Treat the cells with 2-Fluoro-N-hydroxypyridine-4-carboxamide (at a concentration ~10-100 fold above its in vitro IC50) or vehicle (DMSO) for 1-2 hours.

  • Heating: Aliquot the cell suspension into PCR tubes. Heat the tubes to a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at room temperature. Include an unheated control.

  • Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

  • Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

  • Protein Detection: Carefully collect the supernatant (soluble fraction) and analyze the presence of the target HDAC isoforms using Western blotting with isoform-specific antibodies.

  • Data Analysis: Quantify the band intensities from the Western blots. For each HDAC isoform, plot the percentage of soluble protein remaining as a function of temperature for both the vehicle- and inhibitor-treated samples. A shift in the melting curve to higher temperatures in the inhibitor-treated sample confirms target engagement.

A successful CETSA experiment will demonstrate a thermal shift for the specific HDAC isoforms that 2-Fluoro-N-hydroxypyridine-4-carboxamide binds to in the complex cellular milieu.

Chemoproteomics: An Unbiased Approach to Identify Off-Targets

While enzymatic and cellular assays are excellent for interrogating known targets, they do not reveal unexpected interactions. Chemoproteomics, particularly competitive affinity purification-mass spectrometry (AP-MS), provides an unbiased, proteome-wide view of a compound's binding partners.[8]

Principle

This technique involves using an immobilized version of a broad-spectrum HDAC inhibitor as a "bait" to capture HDACs and their associated protein complexes from a cell lysate. The novel inhibitor is then added in a free form to compete for binding to these captured proteins. By quantifying which proteins are displaced by the free inhibitor at various concentrations, a comprehensive profile of its targets and their relative affinities can be generated.

Experimental Protocol: Competitive Chemoproteomics
  • Affinity Resin Preparation: Synthesize an affinity resin by covalently linking a broad-spectrum hydroxamate-based HDAC inhibitor (e.g., a derivative of Vorinostat) to sepharose beads.

  • Cell Lysate Preparation: Prepare a large-scale native protein extract from a relevant cell line.

  • Competition Binding: Aliquot the cell lysate and incubate with increasing concentrations of 2-Fluoro-N-hydroxypyridine-4-carboxamide (or comparator compounds) for 1 hour at 4°C. A vehicle control (DMSO) is also included.

  • Affinity Capture: Add the affinity resin to each lysate and incubate to allow for the capture of unbound proteins.

  • Washing and Elution: Wash the beads extensively to remove non-specifically bound proteins. Elute the captured proteins.

  • Sample Preparation for Mass Spectrometry: Reduce, alkylate, and digest the eluted proteins into peptides using trypsin.

  • LC-MS/MS Analysis: Analyze the peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the proteins in each sample.

  • Data Analysis: For each identified protein, determine the extent of its displacement from the affinity resin at each concentration of the free inhibitor. This data can be used to generate dose-response curves and estimate the apparent dissociation constants (Kd) for the interaction between the inhibitor and each protein target.

This powerful approach can confirm the intended HDAC targets and, crucially, reveal any unanticipated "off-target" interactions, which is vital for understanding the compound's full biological activity and potential for toxicity. For example, studies have shown that some hydroxamate-based inhibitors can also bind to other zinc-dependent enzymes like carbonic anhydrases.

Synthesizing the Data for a Complete Specificity Profile

By integrating the results from these three orthogonal approaches, a comprehensive specificity profile for 2-Fluoro-N-hydroxypyridine-4-carboxamide can be constructed.

  • In vitro enzymatic assays provide a quantitative measure of potency against each purified HDAC isoform.

  • CETSA validates that the compound engages its intended targets within the complex and crowded environment of a living cell.

  • Chemoproteomics offers an unbiased, global view of the compound's interactions across the proteome, identifying both intended targets and potential off-targets.

This rigorous, multi-faceted assessment is indispensable for the continued development of 2-Fluoro-N-hydroxypyridine-4-carboxamide as a potential therapeutic agent. The data generated will not only guide its preclinical development but also provide a solid foundation for understanding its mechanism of action and predicting its clinical efficacy and safety.

References

  • Marek, L., et al. (2013). Histone deacetylase (HDAC) inhibitors with a novel connecting unit linker region reveal a selectivity profile for HDAC4 and HDAC5 with improved activity against chemoresistant cancer cells. Journal of Medicinal Chemistry, 56(2), 427-36. Available at: [Link]

  • ACS Publications. (2013). Synthesis and Structure–Activity Relationship of 3-Hydroxypyridine-2-thione-Based Histone Deacetylase Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

  • Bantscheff, M., et al. (2011). Chemoproteomics profiling of HDAC inhibitors reveals selective targeting of HDAC complexes. Nature Biotechnology, 29(3), 255-65. Available at: [Link]

  • De Vetta, M., et al. (2025). Off-target binding of the histone deacetylase inhibitor vorinostat to carbonic anhydrase II and IX. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2376495. Available at: [Link]

  • Banks, C. A., et al. (2018). Purification and enzymatic assay of class I histone deacetylase enzymes. Methods in Enzymology, 604, 329-352. Available at: [Link]

  • ResearchGate. (n.d.). HDAC inhibitor potency of belinostat. Available at: [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). panobinostat. Available at: [Link]

  • OAE Publishing Inc. (2021). Expression of histone deacetylase (HDAC) family members in bortezomib-refractory multiple myeloma and modulation by panobinostat. Cancer Drug Resistance. Available at: [Link]

  • Richardson, P. G., et al. (2013). Profile of panobinostat and its potential for treatment in solid tumors: an update. Expert Opinion on Investigational Drugs, 22(8), 1045-1062. Available at: [Link]

  • ResearchGate. (n.d.). Why Hydroxamates May Not Be the Best Histone Deacetylase Inhibitors—What Some May Have Forgotten or Would Rather Forget?. Available at: [Link]

  • ResearchGate. (n.d.). Chemoproteomics profiling of HDAC inhibitors reveals selective targeting of HDAC complexes. Available at: [Link]

  • Porter, N. J., & Christianson, D. W. (2017). Unusual zinc-binding mode of HDAC6-selective hydroxamate inhibitors. Proceedings of the National Academy of Sciences, 114(50), 13168-13173. Available at: [Link]

  • Stoddard, S. V., et al. (2018). Design of Potent Panobinostat Histone Deacetylase Inhibitor Derivatives: Molecular Considerations for Enhanced Isozyme Selectivity between HDAC2 and HDAC8. Molecular Informatics, 37(12), 1800071. Available at: [Link]

  • IMR Press. (2025). Inhibitory Effect of Novel Dihydroxamate Derivatives for Histone Deacetylase 1. Available at: [Link]

  • Becher, I., et al. (2014). Chemoproteomics Reveals Time-Dependent Binding of Histone Deacetylase Inhibitors to Endogenous Repressor Complexes. ACS Chemical Biology, 9(8), 1736-1746. Available at: [Link]

  • Mai, A., et al. (2005). Synthesis and biological evaluation of 2-, 3-, and 4-acylaminocinnamyl-N-hydroxyamides as novel synthetic HDAC inhibitors. Medicinal Chemistry, 1(3), 243-254. Available at: [Link]

  • MDPI. (2024). Design, Synthesis, and Biological Evaluation of HDAC Inhibitors Containing Natural Product-Inspired N-Linked 2-Acetylpyrrole Cap. Molecules. Available at: [Link]

  • IMR Press. (2025). Inhibitory Effect of Novel Dihydroxamate Derivatives for Histone Deacetylase 1. Available at: [Link]

  • MDPI. (2022). Docking, Binding Free Energy Calculations and In Vitro Characterization of Pyrazine Linked 2-Aminobenzamides as Novel Class I Histone Deacetylase (HDAC) Inhibitors. International Journal of Molecular Sciences. Available at: [Link]

  • openlabnotebooks.org. (2019). HDAC11 target engagement assay development in cells – CETSA. Available at: [Link]

  • Bantscheff, M., et al. (2011). Chemoproteomics profiling of HDAC inhibitors reveals selective targeting of HDAC complexes. Nature Biotechnology, 29(3), 255-265. Available at: [Link]

  • Results in Chemistry. (2025). Thermal shift engagement assay for Class IIA histone deacetylase inhibitor screening. Available at: [Link]

  • ResearchGate. (n.d.). HDAC-Inhibitory Activity of vorinostat (3), compound 1, T247, and T326 a. Available at: [Link]

  • Scientific Reports. (2024). Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel. Available at: [Link]

  • ResearchGate. (n.d.). IC50 values (µM) for inhibition of different HDAC isoforms. Available at: [Link]

  • Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Available at: [Link]

  • MDPI. (2024). Structure-Based Identification of Novel Histone Deacetylase 4 (HDAC4) Inhibitors. International Journal of Molecular Sciences. Available at: [Link]

  • Clinical Cancer Research. (2013). Comparing Histone Deacetylase Inhibitor Responses in Genetically Engineered Mouse Lung Cancer Models and a Window of Opportunity Trial in Patients with Lung Cancer. Available at: [Link]

  • News-Medical. (2020). Cellular Thermal Shift Assay (CETSA). Available at: [Link]

  • ACS Omega. (2019). Crafting Carbazole-Based Vorinostat and Tubastatin-A-like Histone Deacetylase (HDAC) Inhibitors with Potent in Vitro and in Vivo Neuroactive Functions. Available at: [Link]

  • ResearchGate. (n.d.). Inhibitory activities (IC 50 ) of tested compounds against HDAC4 and HDAC8. Available at: [Link]

  • ACS Omega. (2019). Continuous Activity Assay for HDAC11 Enabling Reevaluation of HDAC Inhibitors. Available at: [Link]

  • Bradner, J. E., et al. (2010). A Novel HDAC Inhibitor with a Hydroxy-Pyrimidine Scaffold. Bioorganic & Medicinal Chemistry Letters, 20(13), 3955-3958. Available at: [Link]

  • MDPI. (2022). HDAC Inhibitors: Innovative Strategies for Their Design and Applications. Molecules. Available at: [Link]

  • Molecules. (2023). The Impact of Fluorination on the Design of Histone Deacetylase Inhibitors. Available at: [Link]

  • EUbOPEN. (n.d.). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Available at: [Link]

  • MDPI. (2025). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. International Journal of Molecular Sciences. Available at: [Link]

  • Journal of Medicinal Chemistry. (2022). Development of Fluorinated Peptoid-Based Histone Deacetylase (HDAC) Inhibitors for Therapy-Resistant Acute Leukemia. Available at: [Link]

  • Bioorganic & Medicinal Chemistry. (2014). Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine-2,4-dione derivatives as eEF-2K inhibitors. Available at: [Link]

  • Wikipedia. (n.d.). Pyridines. Available at: [Link]

  • The Journal of Organic Chemistry. (2026). Ahead of Print. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and Biological evaluation of some novel 2-Hydroxy Pyrimidines. Available at: [Link]

  • New Journal of Chemistry. (n.d.). Synthesis and biological evaluation of 4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxamides and their zinc(ii) complexes as candidate antidiabetic agents. Available at: [Link]

Sources

Validation

Comparative Guide: LC-MS/MS Analysis for 2-Fluoro-N-hydroxypyridine-4-carboxamide Purity Confirmation

Executive Summary The purity confirmation of 2-Fluoro-N-hydroxypyridine-4-carboxamide (2-F-NHPC) presents a unique set of analytical challenges distinct from standard small molecule analysis. As a hydroxamic acid derivat...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The purity confirmation of 2-Fluoro-N-hydroxypyridine-4-carboxamide (2-F-NHPC) presents a unique set of analytical challenges distinct from standard small molecule analysis. As a hydroxamic acid derivative featuring a fluorinated pyridine ring, this compound exhibits significant metal-chelating properties, potential for Lossen rearrangement, and hydrolytic instability.

While HPLC-UV remains the workhorse for bulk purity assessment, it fails to adequately distinguish between the parent hydroxamic acid and its primary hydrolytic impurity, 2-fluoro-pyridine-4-carboxylic acid , due to overlapping chromophores. H-NMR provides structural certainty but lacks the sensitivity required for trace impurity profiling (<0.1%).

This guide outlines a high-fidelity LC-MS/MS workflow designed to overcome these limitations, offering a self-validating protocol for researchers requiring absolute purity confirmation.

The Analytical Challenge

Before defining the protocol, we must understand the physicochemical barriers inherent to 2-F-NHPC:

  • Metal Chelation: The hydroxamic acid moiety (-CONHOH) is a potent bidentate chelator (Fe³⁺, Zn²⁺). Interaction with stainless steel surfaces in LC systems leads to severe peak tailing and carryover.

  • Hydrolytic Instability: Under basic conditions or high temperatures, the amide bond hydrolyzes to the carboxylic acid (2-Fluoro-pyridine-4-carboxylic acid).

  • Polarity: The pyridine nitrogen and hydroxamic headgroup make the molecule highly polar, leading to poor retention on standard C18 columns and co-elution with the solvent front.

Comparative Analysis: LC-MS/MS vs. Alternatives

The following table contrasts the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) against traditional purity assays for this specific analyte.

FeatureLC-MS/MS (Recommended) HPLC-UV (Standard) 1H-NMR (Structural)
Specificity High. Mass-based discrimination separates 2-F-NHPC (m/z ~157) from acid impurity (m/z ~142).Low. Both parent and acid impurity share the pyridine chromophore (λmax ~260 nm).High. Distinct chemical shifts, but signals may overlap in complex mixtures.
Sensitivity (LOD) Excellent (ng/mL). Suitable for trace impurity profiling (0.05% threshold).Moderate (µg/mL). Good for assay, poor for trace genotoxic impurities.Poor (mg/mL). Requires large sample mass; invisible to trace impurities.
Throughput High. Rapid gradients (<10 min).Medium. Requires longer isocratic holds for resolution.Low. Manual sample prep and acquisition.
Risk Factor Ion suppression (matrix effects).Co-elution of impurities.Solvent peaks masking signals.

Technical Deep Dive: The Validated Protocol

This protocol is designed to be self-validating . If the internal standard retention shifts or the qualifier ion ratio deviates, the run is automatically flagged as invalid.

Reagents & Materials[1][2]
  • Solvents: LC-MS Grade Acetonitrile (ACN) and Water.

  • Modifier: Formic Acid (FA) – Crucial for protonating the pyridine ring and suppressing silanol activity.

  • Column: Waters HSS T3 (1.8 µm, 2.1 x 100 mm) or equivalent high-strength silica C18.

    • Why? Standard C18 columns suffer from "phase collapse" with high aqueous content. HSS T3 retains polar pyridines better, separating the analyte from the void volume.

  • System Passivation: If stainless steel capillaries are used, flush the system with 0.1% Medronic Acid or EDTA prior to analysis to mask active metal sites.

Sample Preparation (Critical Step)
  • Solvent: Dissolve 2-F-NHPC in 90:10 Water:ACN with 0.1% Formic Acid .

    • Caution: Do NOT use pure DMSO or Methanol for long-term storage, as hydroxamic acids can undergo solvolysis.

  • Temperature: Maintain autosampler at 4°C to prevent in-vial hydrolysis.

LC-MS Conditions

Chromatography (Gradient Elution):

  • Flow Rate: 0.4 mL/min[1]

  • Mobile Phase A: Water + 0.1% Formic Acid[2]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient:

    • 0-1.0 min: 2% B (Isocratic hold for polar retention)

    • 1.0-6.0 min: 2% -> 95% B

    • 6.0-8.0 min: 95% B (Wash)

    • 8.1-10.0 min: 2% B (Re-equilibration)

Mass Spectrometry (ESI+):

  • Source: Electrospray Ionization (Positive Mode)[3]

  • Capillary Voltage: 3.0 kV

  • Cone Voltage: 30 V (Optimized for Pyridine stability)

  • Desolvation Temp: 450°C

MRM Transitions (Quantification & Confirmation)
AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)RoleMechanism
2-F-NHPC 157.04 [M+H]⁺124.015QuantifierLoss of NH₂OH (Hydroxamic cleavage)
2-F-NHPC 157.04 [M+H]⁺96.025QualifierLoss of CO from Acylium ion
Acid Impurity 142.03 [M+H]⁺96.020Impurity MonitorDecarboxylation of acid

Data Interpretation & Mechanisms

Understanding the fragmentation is vital for distinguishing the parent from artifacts.[4]

Fragmentation Pathway (Mechanism)

The hydroxamic acid undergoes a characteristic loss of hydroxylamine (33 Da) to form an acylium ion. This is distinct from the carboxylic acid impurity, which loses water (18 Da) or CO₂ (44 Da).

Fragmentation cluster_legend Legend Parent Parent: 2-F-NHPC [M+H]+ = 157.04 Acylium Acylium Ion [M-NH2OH]+ = 124.0 Parent->Acylium - NH2OH (33 Da) (Primary Quant Transition) Pyridine 2-F-Pyridine Cation [M-NH2OH-CO]+ = 96.0 Acylium->Pyridine - CO (28 Da) (Qualifier Transition) AcidImp Impurity: Carboxylic Acid [M+H]+ = 142.03 AcidImp->Pyridine - H2O - CO (Common Fragment) key Blue: Precursor | Green: Quant Ion | Red: Qual Ion | Yellow: Impurity

Figure 1: ESI+ Fragmentation pathway for 2-Fluoro-N-hydroxypyridine-4-carboxamide.

Analytical Workflow Diagram

Workflow Start Sample: 2-F-NHPC Solid Prep Dissolve: 90:10 H2O:ACN (0.1% FA) Temp: 4°C (Prevent Hydrolysis) Start->Prep LC LC Separation: HSS T3 Column Retain Polar Pyridine Prep->LC MS MS/MS Detection (ESI+) Monitor 157->124 & 157->96 LC->MS Decision Peak Ratio (124/96) within ±20%? MS->Decision Pass PASS: Purity Confirmed Decision->Pass Yes Fail FAIL: Interference/Co-elution Decision->Fail No

Figure 2: Step-by-step analytical decision tree for purity confirmation.

Validation Criteria (ICH Q2(R1) Alignment)

To ensure this method meets regulatory standards (FDA/EMA), the following validation parameters must be satisfied:

  • Specificity: Inject the "Acid Impurity" (2-Fluoro-pyridine-4-carboxylic acid) separately. It must resolve chromatographically (Rt difference > 0.5 min) or mass-spectrometrically (m/z 142 vs 157) from the parent.

  • Linearity: 5-point calibration curve (e.g., 10 ng/mL to 1000 ng/mL). R² must be > 0.99.

  • Carryover: Inject a blank after the highest standard. The peak area at the analyte retention time must be < 20% of the LLOQ. Note: If carryover persists, switch to PEEK tubing.

  • Stability: Re-inject the standard after 24 hours at 4°C. Degradation to the acid impurity should be < 2%.

References

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.

  • Bowie, J. H., et al. (1969).[5] Mass Spectrometry of Hydroxylamines, Oximes and Hydroxamic Acids.[5] ResearchGate.

  • FDA Guidance for Industry. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration.[6]

  • Thermo Fisher Scientific. (n.d.). 2-Fluoro-4-hydroxypyridine Properties (Structural Analog).

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-Fluoro-N-hydroxypyridine-4-carboxamide

Part 1: Executive Safety Summary (Rapid Response) Status: Research Chemical (Limited Toxicity Data). Default Hazard Band: Band 3 (Potent/Irritant) – Treat as a potential sensitizer and mutagen until fully characterized.

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Safety Summary (Rapid Response)

Status: Research Chemical (Limited Toxicity Data). Default Hazard Band: Band 3 (Potent/Irritant) – Treat as a potential sensitizer and mutagen until fully characterized.

Parameter Critical Action / Standard
Primary Routes Inhalation (Dust/Aerosol), Dermal Absorption, Ingestion.[1][2]
Engineering ISO Class 5 Fume Hood or Powder Containment Hood required.
Gloves Double Nitrile (0.11 mm min) for incidental contact. Butyl Rubber for solutions.[3]
Respiratory N95/P2 (Solids) or Half-face respirator with OV/AG cartridges (if hood unavailable).
Storage Hygroscopic.[2][4] Store at 2–8°C under inert atmosphere (Argon/Nitrogen).
Fire Hazard Emits Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx) upon thermal decomposition.

Part 2: Chemical Profile & Hazard Analysis[4]

To provide accurate safety guidance, we must analyze the molecule's functional groups, as specific toxicological data for this isomer is sparse.

Structure-Activity Relationship (SAR) Analysis:

  • Pyridine Core: Pyridine derivatives are known skin and respiratory irritants. They can penetrate the skin and may lower the seizure threshold if absorbed in high quantities.

  • Fluorine Substituent (C-F): Increases lipophilicity, enhancing skin absorption. Note: The C-F bond is metabolically stable; this compound does not pose an immediate hydrofluoric acid (HF) burn risk upon skin contact, unlike inorganic fluorides. HF is only a risk during combustion.

  • Hydroxamic Acid Moiety (-CONHOH): This group is a known metal chelator (often targeting metalloproteases or HDACs).

    • Risk:[1][2][3][5][6] Many hydroxamic acids show mutagenic potential (Ames positive) and reproductive toxicity.

    • Protocol: Handle as a potential genotoxin .

Visualizing the Hazard Logic

HazardLogic Chem 2-Fluoro-N-hydroxypyridine- 4-carboxamide Func1 Fluorine (C-F) Chem->Func1 Func2 Hydroxamic Acid (-CONHOH) Chem->Func2 Risk1 Enhanced Skin Absorption Func1->Risk1 Risk2 Potential Mutagenicity (HDAC Inhibition) Func2->Risk2 Action1 Double Gloving Mandatory Risk1->Action1 Action2 Containment Hood (No Open Bench) Risk2->Action2

Figure 1: Structure-Activity Relationship (SAR) driving the safety protocols. The combination of lipophilicity (F) and biological activity (hydroxamic acid) necessitates elevated containment.

Part 3: PPE & Engineering Controls

Do not rely on standard "lab coat and glasses" for this compound.[3] The potential for biological activity requires a barrier-protection strategy.[1][6][7][8]

Personal Protective Equipment (PPE) Matrix
ComponentRecommendationTechnical Rationale
Eye Protection Chemical Splash Goggles Safety glasses allow side-entry of airborne dusts. Hydroxamic acids are severe eye irritants.[2][4][5][6][7][8][9]
Hand Protection (Solid) Double Nitrile (Outer: 5 mil, Inner: 4 mil)Provides visual breach detection. Change every 2 hours or immediately upon contamination.
Hand Protection (Solution) Butyl Rubber or Silver Shield Pyridine solvents (if used) permeate nitrile rapidly (<5 mins). Butyl offers >4 hours protection.
Body Protection Tyvek® Lab Coat (Closed front)Cotton coats absorb chemicals. Tyvek repels dust and light splashes.
Respiratory P100/HEPA Filter Only required if working outside a fume hood (e.g., balance cleaning).
Engineering Controls
  • Primary: Chemical Fume Hood (Face velocity: 80–100 fpm).

  • Secondary: Static dissipative weighing boats (prevent powder scattering).

  • Waste: Dedicated solid waste stream (do not mix with oxidizers).

Part 4: Operational Protocols

Workflow 1: Safe Weighing & Solubilization

Objective: Minimize dust generation and inhalation exposure.[1][6][9]

  • Preparation:

    • Place a disposable balance shield or spill tray inside the fume hood.

    • Pre-weigh the solvent (e.g., DMSO, Methanol) in a tared vial to avoid transferring the solid powder back and forth.

  • Weighing:

    • Use an antistatic gun on the weighing boat and spatula. Fluorinated compounds often carry high static charges, causing "jumping" powder.

    • Transfer solid gently. If powder adheres to the spatula, wipe with a Kimwipe soaked in methanol inside the hood.

  • Solubilization:

    • Add solvent to the solid (not solid to solvent) to prevent aerosol displacement.

    • Cap immediately.[5][9] Vortex inside the hood.

Workflow 2: Reaction Setup (Inert Atmosphere)

Objective: Prevent moisture degradation and hydrolysis of the hydroxamic acid.

  • Purge: Flush the reaction vessel with Argon for 5 minutes.

  • Addition: Add the 2-Fluoro-N-hydroxypyridine-4-carboxamide solution via syringe or cannula.

  • Temperature: If heating >50°C, ensure a reflux condenser is active. Fluorinated pyridines can have significant vapor pressure.

Visualizing the Operational Lifecycle

HandlingCycle Receipt Receipt & Inspection (Check seal integrity) Storage Storage (4°C, Desiccator, Argon) Receipt->Storage Weighing Weighing (Fume Hood + Static Control) Storage->Weighing Acclimatize to RT Reaction Reaction/Usage (Closed System) Weighing->Reaction Waste Disposal (High-Temp Incineration) Weighing->Waste Contaminated PPE Reaction->Waste Quench

Figure 2: The "Cradle-to-Grave" handling lifecycle. Note the acclimatization step before opening cold storage to prevent condensation.

Part 5: Emergency Response & Disposal

Scenario A: Spills (Solid)

  • Evacuate the immediate area (3-meter radius).

  • Don PPE: Double nitrile gloves, goggles, N95 respirator.

  • Cover: Gently cover the spill with wet paper towels (methanol/water) to prevent dust.

  • Sweep: Scoop into a wide-mouth jar. Do not dry sweep.

Scenario B: Fire

  • Hazard: Thermal decomposition releases Hydrogen Fluoride (HF) , Nitrogen Oxides (NOx), and Carbon Monoxide.

  • Action: Use Dry Chemical or CO2. Do not use water jet (may spread fluorinated run-off).

  • Post-Fire: Treat ash as HF-contaminated toxic waste.

Disposal Protocol:

  • Stream: Halogenated Organic Waste.

  • Labeling: Must clearly state "Fluorinated Pyridine Derivative" and "Potential Mutagen."

  • Destruction: High-temperature incineration (>1100°C) with scrubber for HF gas.

Part 6: References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1871944-64-7 (Isomer Analog). Retrieved from [Link]

  • American Chemical Society (ACS). Identifying and Handling Pyridine Derivatives. ACS Chemical Safety Guidelines. Retrieved from [Link]

  • ECHA (European Chemicals Agency). Registration Dossier: Hydroxamic Acids and Mutagenicity Alerts. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Fluorides. 29 CFR 1910.1000. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.